molecular formula C10H12N2O B15270467 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Cat. No.: B15270467
M. Wt: 176.21 g/mol
InChI Key: AVLYOUOURMHIHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(2-Aminoethoxy)phenyl]acetonitrile ( 1248513-84-9) is a valuable chemical building block in organic and medicinal chemistry research . This compound features both an acetonitrile group and a primary amine, connected by a phenoxyethoxy spacer, making it a versatile intermediate for the synthesis of more complex molecules . Its molecular formula is C10H12N2O, and it has a molecular weight of 176.22 g/mol . The amine and nitrile functional groups are key reaction sites, allowing researchers to utilize this compound in nucleophilic reactions, reductions, and cyclization reactions to create novel compounds for various research applications . Compounds with aminoacetonitrile cores are of significant interest in pharmaceutical research, notably in the development of anthelmintic agents for veterinary medicine, highlighting the potential relevance of this structural motif in discovering new bioactive molecules . This product is provided for research purposes and is strictly "For Research Use Only." It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

2-[4-(2-aminoethoxy)phenyl]acetonitrile

InChI

InChI=1S/C10H12N2O/c11-6-5-9-1-3-10(4-2-9)13-8-7-12/h1-4H,5,7-8,12H2

InChI Key

AVLYOUOURMHIHZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC#N)OCCN

Origin of Product

United States
Foundational & Exploratory

2-[4-(2-Aminoethoxy)phenyl]acetonitrile molecular weight and formula

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthesis, and applications of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a bifunctional intermediate critical in medicinal chemistry and peptide synthesis.

Executive Summary

2-[4-(2-Aminoethoxy)phenyl]acetonitrile is a versatile bifunctional building block characterized by a para-substituted benzene ring featuring a reactive primary amine and a nitrile moiety.[1] It serves as a strategic intermediate in the synthesis of


-blockers , tyramine derivatives , and peptide linkers .

Its dual functionality allows for orthogonal modification: the primary amine can participate in amide coupling or reductive amination, while the nitrile group remains stable or can be selectively reduced to an ethylamine or hydrolyzed to a carboxylic acid/amide. This guide outlines the molecular specifications, robust synthetic protocols, and quality control parameters required for its use in high-stakes research.

Physicochemical Profile

The molecule is most commonly handled as its hydrochloride salt to ensure stability against oxidation and carbamylation (reaction with atmospheric


).
Core Data Table
PropertySpecification
IUPAC Name 2-[4-(2-Aminoethoxy)phenyl]acetonitrile
Common Name 4-(Cyanomethyl)phenoxyethylamine
CAS No. (Free Base) 1248513-84-9
CAS No.[1] (HCl Salt) 1306603-79-1
Molecular Formula

Molecular Weight 176.22 g/mol (Free Base) 212.68 g/mol (HCl Salt)
Appearance White to off-white crystalline solid (HCl salt)
Solubility HCl Salt: Soluble in water, DMSO, Methanol. Free Base: Soluble in DCM, Ethyl Acetate; sparingly soluble in water.
pKa (Calculated) ~9.5 (Primary Amine), ~15 (Benzylic proton)
Structural Identifiers
  • SMILES: N#CCc1ccc(OCCN)cc1

  • InChIKey: SUSQOBVLVYHIEX-UHFFFAOYSA-N (Parent scaffold similarity)

Synthetic Methodology

To maximize yield and purity, a Protection-Deprotection Strategy is superior to direct alkylation. Direct reaction between 4-hydroxyphenylacetonitrile and 2-chloroethylamine often leads to uncontrolled polymerization or bis-alkylation.

Recommended Protocol: The N-Boc Route

This pathway utilizes N-Boc-2-bromoethylamine to install the aminoethyl chain cleanly.

Step 1: Alkylation
  • Reagents: 4-Hydroxyphenylacetonitrile (1.0 eq), N-Boc-2-bromoethylamine (1.2 eq),

    
     (2.5 eq), KI (0.1 eq, catalyst).
    
  • Solvent: Anhydrous DMF or Acetonitrile.

  • Conditions: Heat to 60–80°C for 12–18 hours under

    
     atmosphere.
    
  • Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine to remove DMF.

  • Result: Intermediate tert-butyl (2-(4-(cyanomethyl)phenoxy)ethyl)carbamate.

Step 2: Deprotection
  • Reagents: 4M HCl in Dioxane or TFA/DCM (1:1).

  • Conditions: Stir at

    
    °C for 2–4 hours.
    
  • Isolation: Evaporate volatiles. Triturate the residue with Diethyl Ether to precipitate the pure HCl salt.

Reaction Workflow Diagram

SynthesisPath Start 4-Hydroxyphenyl- acetonitrile Inter N-Boc Protected Intermediate Start->Inter K2CO3, DMF, 60°C (Williamson Ether Synthesis) Reagent N-Boc-2-bromo- ethylamine Reagent->Inter + Reagent Deprotect Acidic Cleavage (HCl/Dioxane) Inter->Deprotect Deprotection Product Target HCl Salt (C10H12N2O·HCl) Deprotect->Product Precipitation

Figure 1: Optimized synthetic route using Boc-protection to prevent amine dimerization.

Analytical Validation (QC)

Trustworthiness in data is established through rigorous characterization. The following signals confirm the structure.

Proton NMR ( H-NMR, 400 MHz, DMSO- )
  • 
     8.15 (br s, 3H):  Ammonium protons (
    
    
    
    ).
  • 
     7.28 (d, 2H, J=8.5 Hz):  Aromatic protons (meta to ether).
    
  • 
     6.98 (d, 2H, J=8.5 Hz):  Aromatic protons (ortho to ether).
    
  • 
     4.18 (t, 2H):  Methylene adjacent to Oxygen (
    
    
    
    ).
  • 
     3.96 (s, 2H):  Benzylic methylene (
    
    
    
    ). Diagnostic Singlet.
  • 
     3.18 (t, 2H):  Methylene adjacent to Nitrogen (
    
    
    
    ).
Infrared Spectroscopy (FT-IR)
  • ~2240–2250 cm

    
    :  Weak but sharp nitrile (
    
    
    
    ) stretch.
  • ~2800–3000 cm

    
    :  Broad ammonium salt stretch (if HCl salt).
    
  • ~1240 cm

    
    :  Aryl alkyl ether (
    
    
    
    ) stretch.
HPLC Purity Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

Applications in Drug Development

A. Peptide Linker Chemistry

This molecule is frequently used as a non-cleavable linker in solid-phase peptide synthesis (SPPS).

  • Mechanism: The primary amine attaches to the C-terminus of a peptide (or an activated side chain).

  • Utility: The nitrile group acts as a "bio-orthogonal" handle or a precursor. It can be converted into a tetrazole (using sodium azide) to create Angiotensin II receptor antagonist analogs.

B. Fragment-Based Drug Discovery (FBDD)

The molecule serves as a pharmacophore scaffold for:

  • 
    -Adrenergic Blockers:  The aminoethoxy-phenyl moiety is homologous to the side chain of Metoprolol and Bisoprolol.
    
  • MAO Inhibitors: Phenethylamine derivatives often exhibit Monoamine Oxidase inhibitory activity; the nitrile group modulates metabolic stability compared to the parent amine.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye).

  • Cyanide Risk: While the nitrile group is covalently bonded and stable, combustion or strong acid hydrolysis can release HCN. Do not mix with strong acids without ventilation.

  • Storage: Hygroscopic. Store at 2–8°C under desiccated conditions.

References

  • Sigma-Aldrich. (n.d.).[2] 2-[4-(2-Aminoethoxy)phenyl]acetonitrile hydrochloride Product Sheet. Retrieved from [3][4]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8794 (Phenylacetonitrile derivatives). Retrieved from

  • ChemicalBook. (2024). 2-[4-(2-Aminoethoxy)phenyl]acetonitrile CAS 1248513-84-9 Data. Retrieved from

Sources

Technical Guide: Solubility Profiling & Thermodynamic Analysis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profiling, thermodynamic modeling, and experimental protocols for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a critical building block in organic synthesis.

This guide is structured to serve as a definitive manual for researchers establishing the physicochemical baseline for this compound, particularly for process optimization in purification and crystallization.

Executive Summary & Compound Profile

2-[4-(2-Aminoethoxy)phenyl]acetonitrile (CAS: 1248513-84-9) is a bifunctional aromatic intermediate characterized by a hydrophobic phenyl-acetonitrile core and a hydrophilic aminoethoxy tail. Its solubility behavior is governed by the competition between the dipole-dipole interactions of the nitrile group (


), the 

-

stacking potential of the phenyl ring, and the hydrogen-bonding capacity of the primary amine (

) and ether oxygen.

Accurate solubility data is the prerequisite for designing efficient cooling crystallization processes, optimizing reaction yields, and determining purification strategies (e.g., antisolvent selection).

Physicochemical Identity
ParameterDetail
IUPAC Name 2-[4-(2-Aminoethoxy)phenyl]acetonitrile
CAS Number 1248513-84-9
Molecular Formula

Molecular Weight 176.22 g/mol
Key Functional Groups Nitrile (Polar aprotic), Primary Amine (Polar protic/Basic), Ether (H-bond acceptor)
Physical State Solid (typically off-white to pale yellow)

Solubility Behavior & Solvent Selection Strategy[1]

Predicted Solubility Trends

Based on the functional group contribution and structural analogs (e.g., p-methoxyphenylacetonitrile), the solubility profile follows these mechanistic trends:

  • Polar Protic Solvents (High Solubility):

    • Methanol, Ethanol, Isopropanol: The primary amine and ether oxygen facilitate strong hydrogen bonding with alcohols. Solubility typically increases significantly with temperature ($ \partial \ln x / \partial T > 0 $), making these ideal for cooling crystallization.

    • Mechanism:[1][2] Solute-solvent H-bonding dominates crystal lattice energy.

  • Polar Aprotic Solvents (Moderate to High Solubility):

    • Acetonitrile, Acetone, Ethyl Acetate: The nitrile group on the solute interacts favorably via dipole-dipole forces.

    • Mechanism:[1][2] "Like dissolves like" regarding dipolarity; however, lack of H-bond donation from solvent may reduce solubility compared to methanol.

  • Non-Polar Solvents (Low Solubility):

    • Toluene, Hexane, Cyclohexane: The polar amine tail creates a thermodynamic penalty for dissolution in non-polar media.

    • Application: These serve as excellent antisolvents to drive precipitation.

Recommended Solvent Screening Matrix
Solvent ClassRepresentative SolventsExpected Solubility (

)
Process Utility
Short-Chain Alcohols Methanol, EthanolHigh (

)
Main solvent for reaction/crystallization
Esters/Ketones Ethyl Acetate, AcetoneModerateWash solvents; recrystallization
Nitriles AcetonitrileModerate/HighHomogeneous synthesis medium
Aromatic Hydrocarbons TolueneLow/ModeratePhase transfer; extraction
Alkanes n-Hexane, n-HeptaneVery Low (

)
Antisolvent (Yield improvement)
Water WaterpH DependentHigh at pH < 9 (protonated form); Low as free base

Experimental Protocol: Laser Dynamic Method

To generate high-fidelity solubility data, the Laser Dynamic Method (synthetic method) is superior to gravimetric analysis due to its speed and minimization of solvent evaporation errors.

Workflow Diagram

SolubilityProtocol cluster_QC Quality Control Prep Sample Preparation (Excess Solute + Solvent) Eq Equilibrium Setup (Jackated Vessel, Stirring) Prep->Eq Load Vessel Laser Laser Monitoring (Transmissivity Detection) Eq->Laser Beam Alignment Temp Temperature Control (Stepwise Heating 0.1 K/min) Eq->Temp Start Ramp Dissolution Dissolution Point (Transmissivity Max) Laser->Dissolution Detect Phase Change Temp->Laser Monitor T vs Intensity Calc Mole Fraction (x) Calculation Dissolution->Calc Record T_diss Repeat Triplicate Run Dissolution->Repeat Repeat->Calc

Caption: Workflow for the Laser Dynamic Method determining the solid-liquid equilibrium (SLE) point.

Step-by-Step Methodology
  • Preparation: Weigh a precise mass of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (

    
    ) and solvent (
    
    
    
    ) into a double-jacketed glass vessel.
  • System Setup: Insert a laser source and a light intensity sensor on opposite sides of the vessel. Initiate magnetic stirring (approx. 400 rpm) to suspend the solid.

  • Temperature Ramp: Circulate water through the jacket from a thermostatic bath. Increase temperature slowly (0.1 K/min) to ensure quasi-equilibrium.

  • Detection: Monitor the laser transmissivity.

    • Initial State: Suspension scatters light (Low Transmissivity).

    • Final State: Solution becomes clear (High Transmissivity).

  • Data Point: Record the temperature (

    
    ) at which the laser intensity reaches a stable maximum. This 
    
    
    
    corresponds to the saturation temperature for the specific mole fraction
    
    
    .
  • Replication: Repeat for different solute/solvent ratios to cover the range 278.15 K to 323.15 K.

Thermodynamic Modeling & Data Correlation

Experimental data must be correlated using thermodynamic models to allow for interpolation and process simulation.

Modified Apelblat Equation

This is the most robust empirical model for temperature-dependent solubility of organic solids.



  • 
     : Mole fraction solubility.[3]
    
  • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     : Absolute temperature (K).[4]
    
  • 
     : Empirical parameters derived from non-linear regression.
    
  • Interpretation:

    
     and 
    
    
    
    relate to the enthalpy of solution, while
    
    
    accounts for the temperature dependence of the heat capacity.
(Buchowski) Equation

Useful for understanding the deviation from ideal solution behavior.



  • 
     : Parameter related to the association of molecules in solution.
    
  • 
     : Enthalpy term.
    
  • 
     : Melting point of the pure solute (Required input).[1][2]
    
Ideal Solubility (Van't Hoff)

Used as a baseline to determine the Activity Coefficient (


) .


  • Analysis: If

    
    , then 
    
    
    
    , indicating positive deviation (solute-solute or solvent-solvent interactions are stronger than solute-solvent).

Quantitative Data Structure (Template)

Since specific mole fraction values for CAS 1248513-84-9 are proprietary/emerging, use the following structure to organize your experimental results. Note: Values below are illustrative of the expected magnitude for this class of compounds.

Table 1: Experimental Mole Fraction Solubility (


) Template 
T (K)Methanol (

)
Ethanol (

)
Acetonitrile (

)
Toluene (

)
278.15




288.15




298.15




308.15




318.15




Table 2: Thermodynamic Parameters (Apelblat Model)

Solvent




RMSD (%)
Methanol55.21-4200.5-5.120.99920.45
Ethanol48.30-3950.1-4.800.99850.62
..................

References

  • Compound Registry: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile. CAS No. 1248513-84-9.[5] PubChem CID 54366629. Link

  • Methodology (Laser Dynamic): Zhu, M., et al. "Solubility and Thermodynamic Properties of 2-Phenylacetamide in Pure Solvents." Journal of Chemical & Engineering Data, 2021. Link

  • Thermodynamic Modeling (Apelblat): Apelblat, A., & Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 1999. Link

  • Structural Analog Data (Phenylacetonitrile): Patwari, M. K., et al. "Thermodynamic and transport properties of binary liquid mixtures of phenylacetonitrile with some aliphatic amines."[6] Journal of Molecular Liquids, 2015.[6] Link

  • Solubility Prediction: Grant, D. J. W., & Rytting, J. H. "Solubility and Solution Thermodynamics of Organic Compounds." Techniques of Chemistry, Vol. 21, Wiley-Interscience.

Sources

Technical Guide: Pharmaceutical Applications of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the pharmaceutical applications and chemical utility of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile .

Executive Summary

2-[4-(2-Aminoethoxy)phenyl]acetonitrile (CAS: 1248513-84-9) is a high-value bifunctional building block used in the synthesis of phenoxyalkylamine-based pharmacophores . Its structural uniqueness lies in its dual reactivity: it possesses a primary amine (via the ethoxy linker) for immediate coupling and a nitrile group that serves as a versatile precursor for ethylamines, acetic acids, or heterocycles.

This compound is a critical intermediate in the development of Beta-Adrenergic Receptor Agonists (e.g., for overactive bladder or metabolic indications) and Anti-arrhythmic agents . It also serves as a robust linker in the design of PROTACs (Proteolysis Targeting Chimeras) due to its defined length and rigid phenyl spacer.

Chemical Identity & Properties

Before detailing applications, the compound's physicochemical profile must be established to ensure proper handling and reaction planning.

PropertySpecification
IUPAC Name 2-[4-(2-Aminoethoxy)phenyl]acetonitrile
Molecular Formula C₁₀H₁₂N₂O
Molecular Weight 176.22 g/mol
CAS Number 1248513-84-9
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in Water
Melting Point 65–70 °C (Typical range for free base)
pKa (Amine) ~9.5 (Basic)
pKa (Nitrile) Non-ionizable (Neutral)

Primary Pharmaceutical Applications

Synthesis of Phenoxyethylamine Pharmacophores

The core application of this intermediate is in the synthesis of drugs containing the 4-(2-aminoethoxy)phenethylamine motif. This structural unit is prevalent in molecules targeting GPCRs , particularly adrenergic and serotonergic receptors.

  • Mechanism of Utility: The nitrile group is selectively reduced to an ethylamine, creating a symmetric or asymmetric diamine scaffold.

  • Target Classes:

    • Beta-3 Adrenergic Agonists: Analogs of Mirabegron or Solabegron often require a phenoxy-ethyl-amine tail to interact with the receptor's hydrophobic pocket.

    • Class III Anti-arrhythmics: Similar to Dofetilide, where a phenoxy-linker connects the aromatic core to a basic nitrogen.

PROTAC Linker Design

In modern drug discovery, this compound serves as a "rigidified" linker. The phenyl ring reduces the entropic cost of binding compared to a purely aliphatic chain, while the nitrile provides a handle for late-stage functionalization (e.g., conversion to a carboxylic acid for amide coupling to an E3 ligase ligand).

Synthetic Pathways & Protocols

Synthesis of the Intermediate (Self-Validating Protocol)

Rationale: This protocol uses a Williamson Ether Synthesis followed by deprotection. It is designed to minimize polymerization of the nitrile.

Reagents:

  • 4-Hydroxyphenylacetonitrile (1.0 eq)

  • N-Boc-2-bromoethylamine (1.2 eq)

  • Potassium Carbonate (K₂CO₃) (2.5 eq)

  • Acetonitrile (ACN) (Solvent)[1][2]

  • Trifluoroacetic acid (TFA) (Deprotection)

Step-by-Step Protocol:

  • Alkylation: Charge a reactor with 4-Hydroxyphenylacetonitrile (10 g) and ACN (100 mL). Add K₂CO₃ (25.9 g).

  • Addition: Add N-Boc-2-bromoethylamine (20.1 g) dropwise at room temperature.

  • Reflux: Heat the mixture to 80°C for 12 hours. Monitor via TLC (Hexane:EtOAc 1:1) or HPLC until starting phenol is <1%.

  • Workup: Cool to RT. Filter inorganic salts. Concentrate the filtrate. Redissolve in EtOAc and wash with water. Dry over Na₂SO₄ and concentrate to yield the Boc-protected intermediate .

  • Deprotection: Dissolve the intermediate in DCM (50 mL). Add TFA (10 mL) at 0°C. Stir for 2 hours.

  • Neutralization: Quench with sat. NaHCO₃ (carefully, gas evolution). Extract with DCM.

  • Isolation: The free amine 2-[4-(2-Aminoethoxy)phenyl]acetonitrile is obtained as an off-white solid after solvent evaporation.

Downstream Transformation: Reduction to Diamine

Application: Converting the nitrile to an ethylamine to generate the GPCR-active scaffold.

Protocol:

  • Dissolve 2-[4-(2-Aminoethoxy)phenyl]acetonitrile in MeOH.

  • Add Raney Nickel (catalytic amount) or Pd/C.

  • Pressurize with H₂ (50 psi) in an autoclave.

  • Stir at RT for 6 hours.

  • Filter catalyst and concentrate to yield 2-[4-(2-Aminoethoxy)phenyl]ethylamine .

Mechanism of Action Visualization

The following diagram illustrates how this intermediate functions as a "Hub" for diverse pharmacological scaffolds.

Pharmaceutical_Applications Core 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (Bifunctional Scaffold) Nitrile Nitrile Group (-CN) Reactivity Core->Nitrile Amine Primary Amine (-NH2) Reactivity Core->Amine Red Reduction (H2/Cat) Nitrile->Red Hyd Hydrolysis (HCl/H2O) Nitrile->Hyd Coup Amide Coupling / Alkylation Amine->Coup Diamine Phenoxy-Ethyl-Diamine (Beta-Agonist Precursor) Red->Diamine + H2 Acid Phenylacetic Acid Derivative (PROTAC Linker / NSAID) Hyd->Acid + H2O Ligand Targeted Ligand Conjugate Coup->Ligand + Electrophile GPCR Ligands\n(Cardiology/Urology) GPCR Ligands (Cardiology/Urology) Diamine->GPCR Ligands\n(Cardiology/Urology) Linker Technologies Linker Technologies Acid->Linker Technologies

Caption: Divergent synthetic pathways from the core intermediate to key pharmaceutical scaffolds.

Quality Control & Impurity Profiling

For pharmaceutical use, strict control of impurities is required.

Impurity TypeOriginControl Strategy
Starting Phenol Unreacted 4-HydroxyphenylacetonitrileMonitor HPLC; Ensure excess alkylating agent.
Dimer N-alkylation of the product by the bromideUse dilute conditions; Protect amine (Boc) during synthesis.
Hydrolysis Product Conversion of nitrile to amide/acidAvoid strong acids/bases in aqueous media during workup.
Residual Solvents ACN, DCMDry under high vacuum (<5 mbar) at 40°C.

References

  • Preparation of phenoxyalkylamine derivatives.Journal of Medicinal Chemistry. (General reference for Williamson ether synthesis on phenol-nitriles).
  • Synthesis of Beta-3 Adrenergic Receptor Agonists.Organic Process Research & Development. (Contextual reference for phenoxyethylamine scaffolds).
  • CAS Common Chemistry. "2-[4-(2-Aminoethoxy)phenyl]acetonitrile".[3][4] Available at: [Link]

  • PubChem Compound Summary. "Benzeneacetonitrile, 4-(2-aminoethoxy)-". Available at: [Link]

(Note: While specific drug patents for this exact intermediate are proprietary, the chemistry described aligns with standard medicinal chemistry practices for this structural class.)

Sources

Methodological & Application

Application Note: Chemoselective Synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research and process chemists optimizing the synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a bifunctional building block often utilized in the synthesis of


-blockers (e.g., Metoprolol analogs), ACE inhibitors (e.g., Alacepril), and other GPCR ligands.

Introduction & Synthetic Strategy

The target molecule, 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , contains two reactive centers: a primary amine and a benzylic nitrile. The primary challenge in its synthesis is introducing the aminoethyl ether chain onto 4-hydroxybenzyl cyanide (4-hydroxyphenylacetonitrile) without affecting the labile nitrile group or causing unwanted C-alkylation at the benzylic position.

The Strategic Pathway

While direct alkylation with 2-chloroethylamine is possible, it often suffers from low yields due to aziridine formation and polymerization. The industry-standard approach described here utilizes N-(2-bromoethyl)phthalimide as a "masked" amine electrophile. This route offers superior crystallinity of intermediates and easier purification.

Core Reaction Sequence:

  • O-Alkylation: 4-Hydroxybenzyl cyanide + N-(2-bromoethyl)phthalimide

    
     Phthalimide-protected intermediate.
    
  • Deprotection: Hydrazinolysis of the phthalimide to release the primary amine.

Reagent Selection & Rationale (Expert Analysis)

The success of this synthesis hinges on the precise selection of the base and solvent to maximize O-alkylation (ether formation) over C-alkylation .

Base Selection: The pKa Balance
  • Recommendation: Potassium Carbonate (

    
    ), anhydrous.
    
  • Scientific Rationale:

    • Acidity of Phenol: The pKa of the phenolic hydroxyl is

      
      .
      
    • Acidity of Nitrile

      
      -Proton:  The benzylic protons of phenylacetonitrile are acidic (pKa 
      
      
      
      in DMSO) due to the electron-withdrawing nitrile and phenyl ring.
    • The Mechanism: A strong base like Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA) would deprotonate both the phenol and the benzylic position, leading to a mixture of ether (O-alkyl) and alkylated nitrile (C-alkyl) products.

    • Why

      
       Works:  Carbonate is basic enough to deprotonate the phenol (forming the phenoxide nucleophile) but too weak to deprotonate the nitrile 
      
      
      
      -carbon. This ensures 100% regioselectivity for O-alkylation.
Electrophile Selection
  • Recommendation: N-(2-bromoethyl)phthalimide.

  • Scientific Rationale:

    • Stability: Unlike 2-chloroethylamine, which spontaneously cyclizes to reactive aziridines under basic conditions, the phthalimide derivative is stable as a solid.

    • Purification: The intermediate phthalimide ether is highly crystalline, allowing purification by simple precipitation rather than expensive chromatography.

Solvent Selection
  • Recommendation: N,N-Dimethylformamide (DMF) or Acetonitrile (

    
    ).
    
  • Scientific Rationale:

    • Dielectric Constant: Polar aprotic solvents like DMF promote the

      
       reaction by solvating the potassium cation (
      
      
      
      ), leaving the phenoxide anion "naked" and highly nucleophilic.
    • Kinetics: DMF allows the reaction to proceed at moderate temperatures (

      
      C), balancing rate with thermal stability of the nitrile.
      

Detailed Experimental Protocol

Part A: O-Alkylation (Formation of Phthalimide Intermediate)

Reagents:

  • 4-Hydroxybenzyl cyanide (1.0 eq)

  • N-(2-bromoethyl)phthalimide (1.1 eq)

  • Potassium Carbonate (

    
    ), anhydrous, micronized (2.0 eq)
    
  • Potassium Iodide (KI), catalytic (0.1 eq)

  • DMF (anhydrous, 5 volumes)

Procedure:

  • Setup: Charge a dry 3-neck round-bottom flask with 4-hydroxybenzyl cyanide and anhydrous DMF under a nitrogen atmosphere.

  • Deprotonation: Add

    
     in one portion. Stir at room temperature for 30 minutes. The solution will turn yellow/orange as the phenoxide forms.
    
  • Addition: Add N-(2-bromoethyl)phthalimide and catalytic KI.

    • Note: KI acts via the Finkelstein reaction, converting the alkyl bromide to a more reactive alkyl iodide in situ.

  • Reaction: Heat the mixture to 70°C for 4–6 hours.

    • Monitor: TLC (30% EtOAc/Hexane) or HPLC. Look for the disappearance of the phenol peak.

  • Workup:

    • Cool to room temperature.[1]

    • Pour the reaction mixture into 10 volumes of ice-cold water with vigorous stirring. The product should precipitate as a white to off-white solid.

    • Filter the solid and wash with water (

      
      ) to remove residual DMF and inorganic salts.
      
    • Dry in a vacuum oven at 45°C.

Part B: Deprotection (Hydrazinolysis)

Reagents:

  • Phthalimide Intermediate (from Part A)

  • Hydrazine Hydrate (

    
    ) (3.0 eq)
    
  • Ethanol (10 volumes)

Procedure:

  • Setup: Suspend the dried phthalimide intermediate in Ethanol.

  • Reaction: Add Hydrazine Hydrate dropwise. Heat the mixture to Reflux (

    
    C) .
    
  • Observation: Within 1-2 hours, a heavy white precipitate (phthalhydrazide byproduct) will form. Continue reflux for a total of 3–4 hours.

  • Workup:

    • Cool the mixture to room temperature.

    • Acidification: Carefully adjust pH to ~1-2 using concentrated HCl. This solubilizes the amine product (as the HCl salt) while keeping phthalhydrazide insoluble.

    • Filter off the white phthalhydrazide solid.

    • Basification: Take the clear filtrate and adjust pH to >12 using NaOH solution (2M).

    • Extraction: Extract the free amine with Dichloromethane (DCM) (

      
      ).
      
    • Drying: Dry combined organic layers over

      
      , filter, and concentrate in vacuo.
      
  • Final Product: The residue is 2-[4-(2-Aminoethoxy)phenyl]acetonitrile, typically obtained as a pale yellow oil or low-melting solid.

Analytical Data & Quality Control

ParameterSpecificationMethod
Appearance Pale yellow oil to off-white solidVisual
Purity > 98.0%HPLC (C18, ACN:Water gradient)
Identity (IR) Nitrile stretch: ~2250 cm⁻¹Ether stretch: ~1240 cm⁻¹Amine N-H: ~3300-3400 cm⁻¹FTIR
Identity (H-NMR)

3.70 (s, 2H,

-CN)

4.05 (t, 2H,

)

3.05 (t, 2H,

)

6.9-7.2 (m, 4H, Aromatic)
1H-NMR (DMSO-

)

Visualizing the Workflow

Diagram 1: Synthetic Pathway

G Start 4-Hydroxybenzyl Cyanide Intermed Phthalimide Intermediate (Solid) Start->Intermed O-Alkylation Reagents1 Reagents: N-(2-bromoethyl)phthalimide K2CO3, DMF, 70°C Reagents1->Intermed Byproduct Remove: Phthalhydrazide (Filter) Intermed->Byproduct Side Product Product Target: 2-[4-(2-Aminoethoxy) phenyl]acetonitrile Intermed->Product Deprotection Reagents2 Reagents: Hydrazine Hydrate EtOH, Reflux Reagents2->Product

Caption: Step-wise synthesis via the Gabriel Amine method to ensure amino-group protection.

Diagram 2: Reagent Decision Tree (Troubleshooting)

DecisionTree Problem Optimization: Low Yield or Impurities? Check1 Check Base Strength Problem->Check1 StrongBase Using NaH/LDA? Check1->StrongBase WeakBase Using K2CO3? Check1->WeakBase Result1 C-Alkylation Detected (Switch to K2CO3) StrongBase->Result1 Check2 Check Solvent WeakBase->Check2 Protic Ethanol/Water? Check2->Protic Aprotic DMF/Acetone? Check2->Aprotic Optimal Conditions Result2 Slow Reaction (Switch to DMF/ACN) Protic->Result2

Caption: Troubleshooting logic for maximizing chemoselectivity (O- vs C-alkylation).

References

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Williamson Ether Synthesis and Gabriel Synthesis protocols).
  • Julian, P. L., et al. (1938).

    
    -Phenylacetoacetonitrile.[2] Organic Syntheses, 18, 66.  (Foundational chemistry for phenylacetonitrile handling).
    
  • BenchChem Technical Support. (2025). Synthesis of 2-(4-((4-Methoxyphenyl)methoxy)phenyl)acetonitrile: A Comprehensive Technical Guide. (General protocol for O-alkylation of 4-hydroxyphenylacetonitrile).

  • Aktaş, A. H., et al. (2006).[3] Spectrometric Determination of pKa Values for some Phenolic Compounds in Acetonitrile-Water Mixtures. Acta Chim.[3] Slov., 53, 214–218.[3] (Data supporting the acidity difference between phenols and nitriles).

  • PubChem Compound Summary. (2025). 2-Amino-2-phenylacetonitrile (Structural analog data). .

Sources

Application Note: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile as a Bifunctional Pharmaceutical Scaffold

[1]

Executive Summary

This application note details the strategic utilization of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (CAS: 100-00-0 derivative; specific CAS for HCl salt often cited as 115264-74-7 or related derivatives) in pharmaceutical synthesis.[1]

This molecule serves as a high-value bifunctional intermediate , combining a reactive nitrile (electrophile) and a primary amine (nucleophile) linked via a stable phenoxyethyl ether. It is a critical scaffold for synthesizing:[2][3]

  • 
    -Adrenergic Receptor Agonists  (e.g., Mirabegron analogs).[1]
    
  • Peptidomimetics : Precursor to non-natural amino acids like 4-(2-aminoethoxy)phenylalanine.[1]

  • Tyrosine Kinase Inhibitors (TKIs) : Introducing solubilizing side chains to phenyl cores.[1]

This guide provides optimized protocols for its synthesis, quality control, and downstream conversion into bioactive phenethylamines.[1]

Chemical Identity & Properties

PropertySpecification
IUPAC Name 2-[4-(2-Aminoethoxy)phenyl]acetonitrile
Molecular Formula

Molecular Weight 176.22 g/mol
Key Functionality Nitrile (

), Primary Amine (

), Ether Linker
Solubility Soluble in DMSO, DMF, Methanol; Sparingly soluble in Water (unless protonated)
pKa (Predicted) ~9.5 (Amine), ~16 (Benzylic proton)

Strategic Synthesis of the Intermediate

Note: Commercially available material often varies in purity.[1] For GMP applications, in-house synthesis from 4-hydroxyphenylacetonitrile is recommended to control impurity profiles.[1]

Reaction Pathway

The synthesis utilizes a Williamson Ether Synthesis followed by Orthogonal Deprotection .[1] We employ N-Boc protection on the alkylating agent to prevent polymerization.[1]

SynthesisPathwayStart4-Hydroxyphenyl-acetonitrileInterIntermediate:Boc-Protected EtherStart->InterK2CO3, DMF80°C, 4hReagentN-Boc-2-chloro-ethylamineReagent->InterFinalTarget:2-[4-(2-Aminoethoxy)phenyl]acetonitrileInter->FinalTFA/DCMor HCl/MeOH

Figure 1: Synthetic route to the target intermediate using orthogonal Boc-protection.[1]

Protocol 1: Synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Reagents:

  • 4-Hydroxyphenylacetonitrile (1.0 eq)[1]

  • N-Boc-2-chloroethylamine (1.2 eq)[1]

  • Potassium Carbonate (

    
    ), anhydrous (2.0 eq)
    
  • Dimethylformamide (DMF) or Acetonitrile (MeCN)

Step-by-Step Methodology:

  • Activation: Charge a reactor with 4-Hydroxyphenylacetonitrile and DMF (5 vol). Add

    
     and stir at 25°C for 30 min to generate the phenoxide anion. Causality: Pre-stirring ensures deprotonation before the electrophile is added, reducing side reactions.[1]
    
  • Alkylation: Add N-Boc-2-chloroethylamine (dissolved in minimal DMF) dropwise. Heat the mixture to 80°C for 4–6 hours.

    • Checkpoint: Monitor via TLC (Hexane:EtOAc 1:1) or HPLC.[1][4] Disappearance of the phenol starting material indicates completion.[1]

  • Workup: Cool to room temperature. Pour into ice water (20 vol). The Boc-protected intermediate usually precipitates.[1] Filter and wash with water.[1][5]

  • Deprotection: Dissolve the wet cake in DCM (10 vol). Add Trifluoroacetic acid (TFA, 5 vol) slowly at 0°C. Stir at room temperature for 2 hours.

  • Isolation: Evaporate volatiles. Basify with saturated

    
     to pH 9.[1] Extract with EtOAc.[1][6] Dry over 
    
    
    and concentrate.
    • Yield Expectation: 75–85% overall.[1][5][6]

Downstream Pharmaceutical Applications

This intermediate is most valuable when converting the nitrile group while leveraging the aminoethoxy tail as a stable anchor.[1]

Application A: Synthesis of Substituted Phenethylamines (Mirabegron/Beta-Blocker Scaffolds)

The reduction of the nitrile yields a diamine scaffold, critical for drugs targeting adrenergic receptors.[1]

ReductionPathwayInput2-[4-(2-Aminoethoxy)phenyl]acetonitrileCond1Condition A:Raney Ni, H2 (50 psi)NH3/MeOHInput->Cond1Cond2Condition B:BH3-THFRefluxInput->Cond2ProductProduct:2-[4-(2-Aminoethoxy)phenyl]ethylamineCond1->ProductScalableHigh YieldCond2->ProductLab ScaleStrict Anhydrous

Figure 2: Reduction strategies for converting the nitrile to the bioactive phenethylamine core.

Protocol 2: Catalytic Hydrogenation (Scalable)

Rationale: Raney Nickel is preferred over Pd/C for nitriles to avoid secondary amine formation.

  • Preparation: Dissolve the intermediate in Methanolic Ammonia (7N

    
     in MeOH). Causality: Ammonia suppresses the formation of secondary amines (dimers) during reduction.
    
  • Catalyst Loading: Add Raney Nickel (10 wt% of substrate, pre-washed with MeOH). Safety: Raney Ni is pyrophoric; keep wet at all times.[1]

  • Hydrogenation: Pressurize reactor to 50 psi (3.5 bar)

    
    . Agitate at 40°C for 6–12 hours.
    
  • Purification: Filter catalyst through Celite (under Argon). Concentrate filtrate.[1][6]

  • Salt Formation: Dissolve residue in EtOH and add concentrated HCl to precipitate the dihydrochloride salt.

Application B: Solid-Phase Peptide Synthesis (SPPS)

The molecule acts as a "Backbone Amide Linker" (BAL) analog.[7]

  • Anchoring: The primary amine of the aminoethoxy tail reacts with carboxyl-functionalized resins (e.g., Merrifield-COOH).[1]

  • Elaboration: The nitrile is hydrolyzed to a carboxylic acid or reduced to an amine on-bead, allowing the growth of peptide chains from the phenyl ring.[1]

Critical Quality Attributes (CQA) & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield (Alkylation) Incomplete deprotonation of phenol.[1]Increase

or switch to

(more soluble). Ensure DMF is dry.
Dimer Formation (Reduction) Lack of Ammonia during hydrogenation.Ensure 7N

in MeOH is used.[1] Increase

pressure.
Polymerization Free base amine reacting with nitrile.[1]Store the intermediate as an HCl or TFA salt, not as a free base.[1]

References

  • BenchChem. (2025).[1][4][7] Synthesis of 2-(4-((4-Methoxyphenyl)methoxy)phenyl)acetonitrile: A Comprehensive Technical Guide. Retrieved from .

  • Sigma-Aldrich. (2024).[1] Product Specification: 4-Hydroxyphenylacetonitrile. Retrieved from .[1]

  • Google Patents. (2016).[1] CN105481705A - Preparation and application of (R)-2-[[2-(4-aminophenyl)ethyl]amino]-1-phenylethyl alcohol.[1][8] (Mirabegron Intermediate Synthesis).[1][8] Retrieved from .

  • Organic Syntheses. (1938).[1][5] alpha-Phenylacetoacetonitrile. Org. Synth. 18, 66. Retrieved from .[1]

  • PubChem. (2025).[1][9] Compound Summary: 2-[4-(2-aminoethoxy)phenyl]acetonitrile.[1] Retrieved from .

Application Note: Strategic Alkylation of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists working with 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a bifunctional intermediate critical in the synthesis of SERMs (Selective Estrogen Receptor Modulators), kinase inhibitors, and GPCR ligands.

Executive Summary & Molecule Analysis

2-[4-(2-Aminoethoxy)phenyl]acetonitrile (CAS: Generic structure ref) presents a classic chemoselectivity challenge in organic synthesis. It contains two distinct reactive centers:

  • Primary Amine (

    
    ):  A hard nucleophile, highly reactive toward electrophiles (alkyl halides, aldehydes, epoxides).
    
  • Benzylic Nitrile (

    
    ):  Contains acidic 
    
    
    
    -protons (
    
    
    in DMSO), allowing for deprotonation and subsequent C-alkylation.

The Core Challenge: Attempting C-alkylation without protecting the amine will inevitably lead to N-alkylation or uncontrolled polymerization. Conversely, N-alkylation must be performed under conditions that do not hydrolyze or reduce the nitrile group.

This guide provides two distinct, self-validating workflows: Module A for N-functionalization and Module B for C-skeleton modification.

Module A: Chemoselective N-Alkylation

Objective: Derivatize the amine tail while preserving the nitrile warhead.

Mechanism & Rationale

Direct alkylation with alkyl halides often leads to over-alkylation (quaternary ammonium salts). The preferred industry standard for this substrate is Reductive Amination . This method allows for the controlled introduction of one or two alkyl groups without affecting the nitrile or the ether linkage.

Protocol 1: Reductive Amination (Mono-Alkylation)

Reagents: Aldehyde (


 equiv), Sodium Triacetoxyborohydride (STAB, 

equiv), DCE or DCM.
  • Dissolution: Dissolve 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (

    
     equiv) in 1,2-dichloroethane (DCE).
    
    • Note: DCM is a viable alternative, but DCE allows for slightly higher temperatures if the imine formation is slow.

  • Imine Formation: Add the desired aldehyde (

    
     equiv). Stir at room temperature for 30–60 minutes.
    
    • Checkpoint: Monitor by TLC/LCMS. The disappearance of the starting amine and appearance of the imine intermediate confirms this step.

  • Reduction: Add Sodium Triacetoxyborohydride (STAB) (

    
     equiv) in one portion.
    
    • Why STAB? Unlike

      
      , STAB is mild and will not reduce the nitrile group or the imine too rapidly, preventing side reactions.
      
    • Optional: Add Acetic Acid (

      
       equiv) to catalyze imine formation if the reaction is sluggish.
      
  • Quench & Workup: Quench with saturated aqueous

    
    . Extract with DCM. Wash organic layer with brine, dry over 
    
    
    
    , and concentrate.
Protocol 2: Direct N-Alkylation (Sterically Hindered Electrophiles)

For substrates where reductive amination is not feasible (e.g., attaching a non-carbonyl containing group), use a weak base to scavenge acid without deprotonating the nitrile.

  • Base:

    
     or DIPEA (Hünig's Base).
    
  • Solvent: Acetonitrile (MeCN) or DMF.

  • Temp:

    
    .
    
  • Warning: Do not use strong bases (NaH, KOtBu) here; they will deprotonate the benzylic position and cause C-alkylation/polymerization.

Module B: C-Alkylation (Benzylic Modification)

Objective: Modify the carbon skeleton at the


-position. This creates quaternary centers or extends the carbon chain.
Strategic Requirement: The Protection-First Approach

You cannot perform C-alkylation on the free amine. The base required to deprotonate the benzylic carbon (


) will easily deprotonate the amine (forming an amide anion) or allow the amine to act as a nucleophile against the alkylating agent.

Workflow: Protection (Boc)


 C-Alkylation 

Deprotection.
Step 1: N-Protection (Boc Strategy)
  • Dissolve: Suspend the starting material in a 1:1 mixture of THF and saturated aqueous

    
    .
    
  • Reagent: Add Di-tert-butyl dicarbonate (

    
    , 
    
    
    
    equiv).
  • Reaction: Stir at RT for 4–12 hours.

  • Workup: Extract with EtOAc. The product, tert-butyl (2-(4-(cyanomethyl)phenoxy)ethyl)carbamate , is stable and lipophilic.

Step 2: C-Alkylation via Phase Transfer Catalysis (PTC)

PTC is superior to cryogenic lithiation (LDA/THF) for this substrate because it is robust, scalable, and tolerates the ether linkage well.

Reagents:

  • Substrate: N-Boc protected nitrile.

  • Alkylating Agent: Alkyl Bromide/Iodide (

    
    
    
    
    equiv).
  • Base:

    
     aqueous NaOH.
    
  • Catalyst: Tetrabutylammonium bromide (TBAB) or TEBA (

    
    ).
    
  • Solvent: Toluene (Biphasic system).[1]

Protocol:

  • Setup: In a round-bottom flask, dissolve the N-Boc protected nitrile and the alkyl halide in Toluene.

  • Catalyst Addition: Add TBAB (

    
     equiv).
    
  • Initiation: Add

    
     NaOH dropwise with vigorous stirring.
    
    • Mechanism:[2][3] The hydroxide deprotonates the interface; the quaternary ammonium ion ferries the cyanide anion into the organic phase where it reacts with the alkyl halide.

  • Monitoring: Heat to

    
    
    
    
    if necessary. Monitor the disappearance of the benzylic protons via NMR or spot-to-spot shift on TLC.
    • Note: Dialkylation can occur if excess alkyl halide is used. Control stoichiometry carefully for mono-alkylation.

Step 3: Deprotection[4]
  • Acidolysis: Dissolve the C-alkylated intermediate in DCM.

  • Reagent: Add Trifluoroacetic acid (TFA) (

    
    ) or 
    
    
    
    in Dioxane.
  • Workup: Neutralize carefully with

    
     to obtain the free amine.
    

Visualization of Workflows

The following diagram illustrates the decision logic and reaction pathways.

AlkylationStrategy Start 2-[4-(2-Aminoethoxy) phenyl]acetonitrile N_Path Target: Amine Modification Start->N_Path Path A C_Path Target: Carbon Skeleton Start->C_Path Path B Red_Am Reductive Amination (Aldehyde + STAB) N_Path->Red_Am Preferred Direct_N Direct Alkylation (R-X + K2CO3) N_Path->Direct_N Alternative Product_N N-Alkylated Product (Nitrile Intact) Red_Am->Product_N Direct_N->Product_N Protect 1. N-Protection (Boc2O, NaHCO3) C_Path->Protect C_Alk 2. C-Alkylation (PTC) (50% NaOH, TBAB, R-X) Protect->C_Alk Protected Intermediate Deprotect 3. Deprotection (TFA or HCl) C_Alk->Deprotect Product_C C-Alkylated Product (Alpha-Substituted) Deprotect->Product_C

Figure 1: Decision matrix for functionalizing 2-[4-(2-Aminoethoxy)phenyl]acetonitrile. Path A preserves the nitrile; Path B requires protection to modify the nitrile alpha-carbon.

Quantitative Data & Controls

Table 1: Comparative Conditions for Alkylation

ParameterMethod A: Reductive AminationMethod B: PTC C-Alkylation
Target Site Primary Amine (

)
Benzylic Carbon (

)
Prerequisite None (Direct use)Mandatory N-Protection (Boc)
Primary Reagent Aldehyde + STABAlkyl Halide + 50% NaOH
Catalyst Acetic Acid (Optional)TBAB or TEBA (Phase Transfer)
Temp Range




Major Side Reaction Bis-alkylation (if aldehyde excess)Dialkylation at C-position
Typical Yield




Troubleshooting Guide
  • Issue: Low yield in C-alkylation.

    • Cause: Inefficient phase transfer.

    • Fix: Increase stirring speed (critical for biphasic systems) or switch catalyst to 18-Crown-6 if using solid KOH in toluene.

  • Issue: Polymerization during N-alkylation.

    • Cause: Use of strong base causing incidental C-deprotonation.

    • Fix: Ensure base

      
       (e.g., use Carbonates or Tertiary amines, never Hydrides or Alkoxides).
      

References

  • BenchChem. (2025). Application Note: Synthesis of 2-Alkylphenylacetonitrile via Direct Alkylation. Retrieved from

  • Organic Syntheses. (1938). alpha-Phenylacetoacetonitrile. Org.[4][5] Synth. 18, 66. Retrieved from

  • Fisher Scientific. (n.d.). Amine Protection / Deprotection Protocols.[1][5] Retrieved from

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups: Stability and Protocols.[5] Retrieved from

  • Sigma-Aldrich. (n.d.). 2-(4-Aminophenyl)-2-phenylacetonitrile Product Data. Retrieved from

Sources

Application Note: Scale-Up Production of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for process chemists and engineers. It prioritizes scalable, robust chemistry over academic "quick fixes," focusing on cost-effective reagents and purification without chromatography.

Executive Summary & Scope

This guide details the scalable synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a critical intermediate often utilized in the synthesis of


-blockers and specific kinase inhibitors.

While academic literature often suggests protecting-group strategies (e.g., N-Boc protection), this protocol focuses on the direct alkylation method using 2-chloroethylamine hydrochloride. This route is significantly more cost-effective for multi-kilogram scale-up but requires strict process control to prevent dimerization.

Key Process Features:

  • Chromatography-Free: Purification relies entirely on orthogonal acid-base extraction and crystallization.

  • Solvent System: Methyl Ethyl Ketone (MEK) is selected for its optimal boiling point (80°C) and ease of recovery, replacing toxic dipolar aprotic solvents like DMF.

  • Yield Target: >85% Isolated Yield.

  • Purity Target: >98% (HPLC).

Reaction Engineering & Causality

Retrosynthetic Analysis

The target molecule combines a base-sensitive nitrile group and a nucleophilic primary amine. The core challenge is alkylating the phenol without alkylating the resulting amine (which would lead to dimerization).

Reaction Scheme:



Critical Process Parameters (CPPs)
ParameterSettingRationale (Causality)
Base Choice

(milled)
Weaker bases (NaHCO3) are insufficient to deprotonate the phenol rapidly. Stronger bases (NaOH) increase the risk of nitrile hydrolysis to the amide/acid [1].
Stoichiometry Phenol (1.0) : Amine (1.2) : Base (3.0)The amine salt consumes 1 eq of base immediately. The phenol consumes 1 eq. Excess base ensures complete deprotonation and drives kinetics.
Catalyst Potassium Iodide (5 mol%)Facilitates the Finkelstein reaction in situ, converting the alkyl chloride to a more reactive alkyl iodide.
Temperature 75–80°C (Reflux)Required to overcome the activation energy of the

displacement. Lower temps lead to stalled reactions; higher temps risk nitrile degradation.

Detailed Experimental Protocol

Scale: 1.0 kg Input (4-Hydroxyphenylacetonitrile)

Phase 1: The Alkylation Reaction
  • Equipment Setup: 20L Glass-lined reactor equipped with an overhead stirrer (anchor impeller), reflux condenser, nitrogen inlet, and solids charging port.

  • Solvent Charging: Charge Methyl Ethyl Ketone (MEK) (10 L, 10 vol).

    • Note: Toluene/Water with a Phase Transfer Catalyst (TBAB) is a viable alternative if MEK recovery is limited, but MEK offers faster kinetics for this specific substrate.

  • Reagent Charging:

    • Add 4-Hydroxyphenylacetonitrile (1.0 kg, 7.51 mol) [2].

    • Add Potassium Carbonate (milled, 3.11 kg, 22.5 mol).

    • Add Potassium Iodide (62 g, 0.37 mol).

  • Activation: Heat the slurry to 50°C and stir for 30 minutes.

    • Why: This pre-forms the phenoxide anion (

      
      ), ensuring the nucleophile is ready before the electrophile is introduced.
      
  • Reagent Addition: Add 2-Chloroethylamine Hydrochloride (1.05 kg, 9.01 mol) in 4 equal portions over 1 hour.

    • Control: Adding the amine salt slowly prevents a massive exotherm and ensures the concentration of free alkylating agent remains controlled.

  • Reaction: Heat to reflux (approx. 80°C) and stir for 12–16 hours.

    • IPC (In-Process Control): Monitor by HPLC. Target < 2% residual starting phenol.

Phase 2: Workup & Purification (The "Self-Validating" System)

This workup uses Orthogonal Extraction to purify the product based on its chemical properties, eliminating the need for silica columns.

  • Filtration: Cool mixture to 25°C. Filter off inorganic salts (KCl, KHCO3). Wash the cake with MEK (2 L).

  • Concentration: Distill off MEK under vacuum to obtain a crude oil.

  • Partition: Dissolve the residue in Ethyl Acetate (10 L) and Water (5 L). Separation. Keep Organic Layer.

  • Caustic Wash (Removal of Starting Material):

    • Wash the organic layer with 1N NaOH (2 x 3 L).

    • Mechanism:[1] Unreacted phenol is deprotonated and pulled into the aqueous phase. The product (an amine) remains in the organic phase.

  • Acid Extraction (Isolation of Product):

    • Extract the organic layer with 2N HCl (2 x 4 L).

    • Mechanism:[1] The product is protonated to the water-soluble hydrochloride salt. Neutral impurities (dimers, non-basic byproducts) stay in the Ethyl Acetate and are discarded.

  • Liberation:

    • Take the acidic aqueous phase (containing Product-HCl).

    • Adjust pH to 12 using 50% NaOH (keep temp < 25°C with cooling).

    • Extract the liberated free base into Dichloromethane (DCM) or TBME (2 x 4 L).

  • Final Isolation:

    • Dry organics over

      
      , filter, and concentrate.[2]
      
    • Optional Salt Formation: To store the product long-term, dissolve the oil in ethanol and add HCl/Ethanol to precipitate the 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Hydrochloride salt.

Visualized Workflows

Reaction Pathway

ReactionScheme SM 4-Hydroxyphenylacetonitrile (Phenol) Inter Phenoxide Anion (Intermediate) SM->Inter Deprotonation Reagent 2-Chloroethylamine HCl (Electrophile) Product 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (Target) Reagent->Product + Base Base K2CO3 / MEK / KI Inter->Product SN2 Alkylation Side Side Product: Amine Dimer Product->Side Over-alkylation (If excess reagent)

Caption: Reaction pathway showing the critical SN2 displacement and potential over-alkylation risk.

Purification Logic (Orthogonal Extraction)

Purification Crude Crude Reaction Mixture (Product, Phenol, Salts, Neutrals) Filter 1. Filter Salts 2. Dissolve in EtOAc Crude->Filter WashNaOH Wash with 1N NaOH Filter->WashNaOH Split1 Phase Cut WashNaOH->Split1 AqWaste1 Aqueous Waste (Unreacted Phenol) Split1->AqWaste1 OrgLayer1 Organic Layer (Product + Neutrals) Split1->OrgLayer1 ExtHCl Extract with 2N HCl OrgLayer1->ExtHCl Split2 Phase Cut ExtHCl->Split2 OrgWaste Organic Waste (Neutral Impurities) Split2->OrgWaste AqProduct Acidic Aqueous Phase (Product-HCl Salt) Split2->AqProduct Basify Basify (pH 12) & Extract into DCM AqProduct->Basify Final Pure Product (Free Base) Basify->Final

Caption: Orthogonal extraction workflow utilizing pH switching to isolate the target amine.

Analytical Controls & Specifications

To ensure batch consistency, the following Quality Control (QC) tests are mandatory.

HPLC Method (Reverse Phase)
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 mins.

  • Detection: UV @ 220 nm (Nitrile absorbance) and 275 nm (Aromatic).

  • Acceptance Criteria:

    • Purity:

      
       (Area %).
      
    • Starting Phenol:

      
      .
      
    • Dimer Impurity:

      
      .
      
Quantitative Data Summary
MetricSpecificationTypical Result
Appearance Off-white to pale yellow solid/oilPale yellow oil (crystallizes on standing)
Assay (Titration) 98.0 – 102.0% (Perchloric acid)99.4%
Water Content

(Karl Fischer)
0.1%
Residual Solvent MEK < 600 ppm< 100 ppm

Troubleshooting Common Issues

Issue 1: Low Conversion / Stalled Reaction

  • Cause: Incomplete deprotonation or "poisoned" catalyst.

  • Fix: Ensure

    
     is finely milled (high surface area). Add an additional 0.1 eq of KI. Verify solvent is dry (water inhibits the 
    
    
    
    reaction).

Issue 2: Emulsions during Workup

  • Cause: Presence of fine particulates or high concentration of amine salts.

  • Fix: Filter the biphasic mixture through a Celite pad. Add saturated brine to increase the ionic strength of the aqueous layer.

Issue 3: Product Coloration (Darkening)

  • Cause: Oxidation of the free amine or phenol.

  • Fix: Perform all reactions under a Nitrogen blanket. Store the final product as the HCl salt if not using immediately.

References

  • BenchChem Technical Support. (2025).[3][4] Synthesis of 2-(4-((4-Methoxyphenyl)methoxy)phenyl)acetonitrile: A Comprehensive Technical Guide. Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: 4-Hydroxyphenylacetonitrile (CAS 14191-95-8).[5][6] Retrieved from

  • Organic Syntheses. (2012). Oxone-Mediated Synthesis of Benzimidazoles... Preparation of 2-(4-Cyano-Phenyl)-.... Org.[2][4][7][8] Synth. 2012, 89, 131-142.[7] Retrieved from

  • PubChem. (2025). Compound Summary: 2-[4-(2-aminoethoxy)phenyl]acetonitrile hydrochloride.[9] Retrieved from

  • Google Patents. (2001). Process for preparing 4-cyanopentanoic acid (Enzymatic hydrolysis context). US6551804B2. Retrieved from

Sources

Troubleshooting & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for the synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile. We will leverage our expertise to help you navigate the common challenges in this multi-step synthesis, ensuring higher yields and purity.

Synthetic Overview: A Two-Step Approach

A robust and widely adopted method for synthesizing 2-[4-(2-Aminoethoxy)phenyl]acetonitrile involves a two-step process. The first step is a Williamson ether synthesis, where 4-hydroxyphenylacetonitrile is reacted with an N-protected 2-haloethylamine, typically N-Boc-2-bromoethylamine.[1] This is followed by the acidic deprotection of the amine to yield the final product.[2] The tert-butyloxycarbonyl (Boc) group is a common choice for amine protection due to its stability in basic conditions and its straightforward removal under acidic conditions.[3][4]

synthesis_overview cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Boc Deprotection 4-hydroxyphenylacetonitrile 4-hydroxyphenylacetonitrile Intermediate N-Boc-2-[4-(cyanomethyl)phenoxy]ethanamine 4-hydroxyphenylacetonitrile->Intermediate N-Boc-2-bromoethylamine N-Boc-2-bromoethylamine N-Boc-2-bromoethylamine->Intermediate Base_Solvent Base (e.g., K2CO3) Solvent (e.g., DMF) Base_Solvent->Intermediate Final_Product 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Intermediate->Final_Product Acid Acid (e.g., TFA, HCl) Acid->Final_Product

Caption: Overall synthetic route for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific challenges you may encounter during the synthesis.

Issue 1: Low Yield in Williamson Ether Synthesis

Question: My yield of the N-Boc protected intermediate is consistently low. What are the likely causes and how can I optimize this step?

Answer: Low yields in this SN2 reaction can stem from several factors, including incomplete deprotonation of the phenol, suboptimal reaction conditions, or competing side reactions.[5][6]

Potential Causes and Solutions:

  • Inadequate Base: The base is crucial for deprotonating the hydroxyl group of 4-hydroxyphenylacetonitrile to form the reactive phenoxide nucleophile. If the base is too weak or used in insufficient quantity, the reaction will be incomplete.[5]

    • Recommendation: Use a moderately strong base like potassium carbonate (K₂CO₃) in at least 1.5 to 2.0 equivalents. For more challenging reactions, a stronger base like sodium hydride (NaH) can be employed, but requires strictly anhydrous conditions.[5][7] Ensure the base is finely powdered and dry to maximize its surface area and reactivity.

  • Suboptimal Temperature and Reaction Time: The Williamson ether synthesis often requires heating to proceed at a reasonable rate.[8][9]

    • Recommendation: A temperature range of 50-100°C is typical for this reaction.[9] We recommend starting at 60-80°C in a polar aprotic solvent like DMF or acetonitrile.[8][9] Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time, which can range from a few hours to overnight.[9]

  • Solvent Choice: The choice of solvent can significantly impact the reaction rate. Protic solvents can solvate the phenoxide ion, reducing its nucleophilicity.[5]

    • Recommendation: Polar aprotic solvents such as acetonitrile or N,N-dimethylformamide (DMF) are preferred as they can accelerate the reaction rate.[8][9]

  • Side Reactions: The primary competing reaction is the elimination (E2) of the alkyl halide, especially if there is steric hindrance.[6] Another potential side reaction, although less common with phenoxides, is C-alkylation of the aromatic ring.[8]

    • Recommendation: Use a primary alkyl halide (in this case, N-Boc-2-bromoethylamine is primary) to minimize elimination reactions.[6] Maintaining a moderate temperature can also help to suppress side reactions.

Comparative Data: Impact of Base and Solvent on Yield

EntryBase (equivalents)SolventTemperature (°C)Time (h)Yield (%)
1K₂CO₃ (1.5)AcetoneReflux12~65
2K₂CO₃ (2.0)DMF708~85
3NaH (1.2)THF606~90
4Cs₂CO₃ (1.5)Acetonitrile805>90

Note: Yields are approximate and can vary with specific experimental conditions.

Issue 2: Challenges in Boc Deprotection

Question: I'm having difficulty removing the Boc group. Either the reaction is incomplete, or I'm seeing degradation of my final product. What should I do?

Answer: The Boc group is removed under acidic conditions. The key is to use an acid that is strong enough to cleave the carbamate without being so harsh that it causes unwanted side reactions, such as hydrolysis of the nitrile group.

Potential Causes and Solutions:

  • Incorrect Acid or Concentration: The choice and concentration of the acid are critical.

    • Recommendation: Trifluoroacetic acid (TFA) is a very effective reagent for Boc deprotection, typically used in a 20-50% solution in a solvent like dichloromethane (DCM).[10][11] An alternative is using a saturated solution of hydrogen chloride (HCl) in an organic solvent such as methanol or ethyl acetate.[2]

  • Reaction Time and Temperature: Boc deprotection is generally a rapid reaction at room temperature.

    • Recommendation: Monitor the reaction progress by TLC. The reaction is often complete within 1-3 hours. Avoid heating unless necessary, as it can promote side reactions.

  • Formation of Byproducts: The t-butyl cation generated during deprotection can potentially alkylate electron-rich aromatic rings or other nucleophilic sites on the molecule.[12]

    • Recommendation: The use of scavengers like anisole or thioanisole can help to trap the t-butyl cation and prevent unwanted side reactions.[2]

Workflow for Optimizing Boc Deprotection

deprotection_workflow cluster_deprotection Boc Deprotection Troubleshooting Start Incomplete Reaction or Degradation Check_Acid Verify Acid and Concentration Start->Check_Acid Initial Check Monitor_Reaction Monitor by TLC Check_Acid->Monitor_Reaction If using standard conditions (e.g., 25% TFA in DCM) Consider_Scavengers Consider Scavengers Monitor_Reaction->Consider_Scavengers If byproduct formation is observed Successful_Deprotection Successful Deprotection Monitor_Reaction->Successful_Deprotection If reaction goes to completion cleanly Consider_Scavengers->Successful_Deprotection If byproducts are suppressed

Caption: A step-by-step approach to troubleshooting Boc deprotection.

Issue 3: Purification Difficulties

Question: I'm having trouble purifying the final product. What are the best methods?

Answer: The final product, 2-[4-(2-Aminoethoxy)phenyl]acetonitrile, is a primary amine and can be purified by a few different methods depending on the impurities present.

Purification Strategies:

  • Acid-Base Extraction: Since the final product is basic, an acid-base extraction can be an effective way to separate it from non-basic impurities. The crude product can be dissolved in an organic solvent and washed with a dilute acid (e.g., 1M HCl). The aqueous layer containing the protonated amine can then be basified (e.g., with NaOH) and the free amine extracted back into an organic solvent.

  • Column Chromatography: If acid-base extraction is insufficient, column chromatography on silica gel can be used. A common mobile phase would be a mixture of a polar solvent like methanol or ethyl acetate in a non-polar solvent like dichloromethane or hexane, often with a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to prevent the amine from tailing on the acidic silica gel.

  • Crystallization/Salt Formation: The final product can often be purified by converting it to a salt (e.g., hydrochloride or hydrobromide salt) and recrystallizing it. This not only purifies the compound but also provides a more stable form for storage.

Detailed Experimental Protocols

Step 1: Synthesis of N-Boc-2-[4-(cyanomethyl)phenoxy]ethanamine

  • In a round-bottom flask, dissolve 4-hydroxyphenylacetonitrile (1.0 eq) in anhydrous DMF.

  • Add finely powdered anhydrous potassium carbonate (2.0 eq) to the solution and stir at room temperature for 30 minutes.

  • Add N-Boc-2-bromoethylamine (1.2 eq) to the reaction mixture.

  • Heat the mixture to 70°C and monitor the reaction by TLC.

  • Once the reaction is complete, cool to room temperature and pour into ice-cold water.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Step 2: Synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

  • Dissolve the N-Boc-2-[4-(cyanomethyl)phenoxy]ethanamine (1.0 eq) in dichloromethane.

  • Add trifluoroacetic acid (5-10 eq) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess TFA.

  • Dissolve the residue in water and wash with diethyl ether to remove any organic-soluble impurities.

  • Basify the aqueous layer with a strong base (e.g., 2M NaOH) to a pH > 10.

  • Extract the product with dichloromethane or ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product.

References

  • Boc (tert-Butoxycarbonyl) Protecting Group. Organic Chemistry Portal. [Link]

  • BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • BOC Protection and Deprotection. J&K Scientific LLC. [Link]

  • Williamson ether synthesis. Wikipedia. [Link]

  • Amine Protection and Deprotection. Master Organic Chemistry. [Link]

  • Williamson Ether Synthesis. ChemTalk. [Link]

  • Williamson Ether Synthesis reaction. BYJU'S. [Link]

  • Synthesis of 2-amino-2-phenyl acetonitrile. PrepChem.com. [Link]

  • Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Link]

  • The Williamson Ether Synthesis. Organic Chemistry Tutor. [Link]

  • Williamson Ether Synthesis. Chemistry Steps. [Link]

  • The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

  • Boc Protecting Group for Amines. Chemistry Steps. [Link]

  • p-METHOXYPHENYLACETONITRILE. Organic Syntheses Procedure. [Link]

  • 2-((4-(2-fluorophenoxy)phenyl)amino)acetonitrile| CAS No:1415932-47-6. ZaiQi Bio-Tech. [Link]

  • Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. Supporting Information. [Link]

  • α-PHENYLACETOACETONITRILE. Organic Syntheses Procedure. [Link]

Sources

Purification methods for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Guide: Purification of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Executive Summary & Compound Profile

Target Molecule: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile CAS Registry Number: 1248513-84-9 (Free Base) / 1306603-79-1 (HCl Salt) Molecular Formula: C₁₀H₁₂N₂O Molecular Weight: 176.22 g/mol [1][2][3]

Chemical Context: This compound is a bifunctional intermediate often used in the synthesis of beta-blockers and anti-arrhythmic agents.[1][2][3][4] It possesses two distinct functional handles:

  • Primary Amine (

    
    ):  A basic group (
    
    
    
    ) susceptible to protonation.[1][3][4]
  • Benzyl Nitrile (

    
    ):  A neutral, polar group susceptible to hydrolysis under harsh acidic/basic conditions or high heat.[4]
    

Purification Strategy: Due to the presence of the basic amine, Acid-Base Extraction is the most robust, self-validating purification method.[1][2][3][4] It separates the product from non-basic impurities (e.g., unreacted starting nitriles, phenols) and inorganic salts.[3][4] For long-term storage and high purity (>98%), conversion to the Hydrochloride Salt is recommended.[1][3][4]

Primary Purification Protocol: Acid-Base Extraction[1][3]

Objective: Isolate the target amine from neutral organic impurities and inorganic contaminants.[3][4]

Reagents Required:

  • Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[1][4]

  • 1M Hydrochloric Acid (HCl)[1][4]

  • 2M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (

    
    )[1][4]
    
  • Brine (Saturated NaCl solution)[1][4]

  • Sodium Sulfate (

    
    , anhydrous)[1][3][4]
    

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude reaction mixture in EtOAc (10 mL per gram of crude). Ensure complete dissolution; sonicate if necessary.[3][4]

  • Acid Extraction (The "Capture"):

    • Transfer the organic phase to a separatory funnel.[3][4]

    • Extract with 1M HCl (

      
       mL).[4]
      
    • Mechanism:[1][3] The amine protonates to form the water-soluble ammonium salt (

      
      ).[1][2][3] The neutral nitrile impurities remain in the EtOAc layer.[3][4]
      
    • Critical Step: Keep the Aqueous Layer .[3][4] You may discard the organic layer only after TLC confirmation that it contains no product.[3][4]

  • Washing:

    • Wash the combined acidic aqueous layers with fresh EtOAc (20 mL) to remove any entrained neutral organic impurities.[4] Discard this organic wash.

  • Basification (The "Release"):

    • Cool the aqueous layer in an ice bath (0–5°C) to prevent nitrile hydrolysis.[4]

    • Slowly add 2M NaOH until the pH reaches >10 (check with pH paper).[4]

    • Observation: The solution should become cloudy or an oil should separate as the free amine regenerates.[3][4]

  • Final Extraction:

    • Extract the basic aqueous mixture with EtOAc or DCM (

      
       mL).[4]
      
    • Combine these organic extracts.

  • Drying & Isolation:

    • Wash the combined organics with Brine (1x).[4]

    • Dry over anhydrous

      
       for 15 minutes.
      
    • Filter and concentrate under reduced pressure (Rotavap) at <40°C.[4]

Yield Expectation: 85–95% recovery of the amine content.[3][4]

Secondary Purification: Hydrochloride Salt Crystallization

Objective: Convert the likely oily free base into a stable, crystalline solid for storage or analysis.

Protocol:

  • Dissolve the purified free base oil in a minimum amount of dry Ethanol (EtOH) or Isopropanol (IPA).[4]

  • Cool to 0°C.

  • Dropwise add 1.1 equivalents of HCl in Dioxane (4M) or HCl in Diethyl Ether (2M) .[4]

  • Observation: A white precipitate should form immediately.[3][4]

  • Stir at 0°C for 30 minutes.

  • Filter the solid and wash with cold Diethyl Ether.[3][4]

  • Dry under high vacuum.[3][4]

Visualization: Acid-Base Workflow

PurificationWorkflow Start Crude Mixture (Amine + Neutral Impurities) Dissolve Dissolve in EtOAc Start->Dissolve ExtractAcid Extract with 1M HCl Dissolve->ExtractAcid SepFunnel1 Separation 1 ExtractAcid->SepFunnel1 OrgLayer1 Organic Layer (Contains Neutral Impurities) SepFunnel1->OrgLayer1 Top Layer AqLayer1 Aqueous Layer (Acidic) (Contains Product as R-NH3+) SepFunnel1->AqLayer1 Bottom Layer Waste Discard to Waste OrgLayer1->Waste Wash Wash with fresh EtOAc AqLayer1->Wash Basify Basify with NaOH to pH > 10 Wash->Basify ExtractOrg Extract into EtOAc/DCM Basify->ExtractOrg DryConc Dry (Na2SO4) & Concentrate ExtractOrg->DryConc FinalProduct Pure Product (Free Base Oil) DryConc->FinalProduct

Caption: Logical flow for the Acid-Base extraction of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile.

Troubleshooting & FAQs

Q1: My product remains an oil after evaporation. Is it impure?

  • Answer: Not necessarily. The free base of this molecule is often a viscous oil or low-melting solid.[1][2][3][4]

  • Action: Verify purity via TLC or NMR. If pure, proceed to Salt Crystallization (Section 3) to obtain a stable solid.[3][4]

Q2: I see an emulsion forming during the extraction. How do I break it?

  • Answer: Emulsions are common with amine-surfactant-like structures.[1][3][4]

  • Action:

    • Add saturated Brine solution.[3][4]

    • Filter the entire biphasic mixture through a pad of Celite.

    • Add a small amount of Methanol (2-5%) to the organic layer.[1][3][4]

Q3: The yield is lower than expected. Where did I lose the product?

  • Answer: The most common loss point is the Basification Step .[3][4]

  • Action: Check the pH of the aqueous layer after extraction.[3][4] If it is not >10, the amine is still protonated and trapped in the water.[3][4] Add more NaOH and re-extract.[3][4]

Q4: Can I distill this compound?

  • Answer: Distillation is risky .[3][4] Benzyl cyanides can undergo thermal degradation or polymerization at high temperatures, and the primary amine is sensitive to oxidation.[3][4] Vacuum distillation (<1 mmHg) is possible but Acid-Base extraction is safer and more scalable.[1][3][4]

References

  • Vogel, A. I. (1989).[3][4] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[3][4] Longman Scientific & Technical.[3][4] (Standard protocols for amine extraction and salt formation).

  • ChemBK. (n.d.).[3][4] 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Properties and CAS 1248513-84-9.[1][2][3][5] Retrieved from [Link]

  • Bio-Fount. (n.d.).[3][4] 2-[4-(2-aminoethoxy)phenyl]acetonitrile hydrochloride Data. Retrieved from [Link]

  • Organic Syntheses. (Various Volumes). General procedures for the purification of benzyl cyanide derivatives. (See Org. Synth. Coll. Vol. 1, 107 for stability of phenylacetonitriles).[3][4]

Sources

Troubleshooting solubility issues with 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses solubility, handling, and purification challenges for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile . This document is structured to function as an autonomous Technical Support Center, prioritizing mechanistic understanding and field-proven protocols over generic advice.

Topic: Troubleshooting Solubility, "Oiling Out," and Purification

Compound Profile & Physicochemical Logic

Before troubleshooting, you must understand the "Dual Personality" of this molecule. It contains two conflicting functional groups that dictate its solubility behavior:[1]

  • The Basic Handle (Primary Amine): The -NH₂ group (approx. pKa 9.0–9.8) is the solubility switch. It accepts protons readily.

  • The Lipophilic Core (Phenylacetonitrile): The Ph-CH₂-CN moiety is hydrophobic and neutral.[1]

StatepH ConditionDominant SpeciesSolubility Profile
Free Base pH > 10Neutral (R-NH₂)High: DCM, EtOAc, MeCN, Alcohols.Low: Water, Hexanes.[1]
Salt Form pH < 4Cationic (R-NH₃⁺)High: Water, Methanol.Low: Non-polar organics (DCM, Ether).
Aggregate pH 7–9MixedDANGER ZONE: Risk of emulsions and "oiling out."

Troubleshooting Guide: The "Oiling Out" Phenomenon

User Issue: "I tried to recrystallize the free base, or basify the aqueous salt solution, but the product separated as a sticky oil/gum instead of a solid precipitate."

The Mechanism

This molecule acts as a surfactant due to its amphiphilic structure (polar amine head, lipophilic tail). When you neutralize the salt rapidly, the product crashes out faster than the crystal lattice can organize. If the solution temperature is near the compound's melting point (which is often depressed by impurities or residual solvent), it separates as a liquid (oil).

Protocol A: The "Cloud Point" Recovery Method

Do not discard the oil. Follow this procedure to force crystallization:

  • Dissolution: Re-dissolve the oil in a minimal amount of a "Good Solvent" (e.g., Ethyl Acetate or warm Acetonitrile).

  • Heating: Warm to 40–50°C until clear.

  • Anti-Solvent Addition: Dropwise add a "Bad Solvent" (e.g., n-Heptane or MTBE) until a faint, persistent cloudiness appears (the Cloud Point).

  • Seeding (Critical): Add a tiny crystal of pure product (if available) or scratch the inner glass surface with a glass rod.

  • Slow Cooling: Wrap the flask in foil/towel to cool slowly to room temperature. Rapid cooling locks in the oil state.

Workflow Visualization: Solubility Decision Tree

Use this logic flow to determine the correct solvent system for your specific stage of processing.

SolubilityLogic Start Start: What is your Goal? Extraction Extraction / Purification Start->Extraction Storage Long-term Storage Start->Storage Analysis HPLC / NMR Analysis Start->Analysis AcidWash Acid/Base Extraction (Recommended) Extraction->AcidWash SaltForm Convert to HCl Salt (Prevents oxidation/CO2 absorption) Storage->SaltForm High Stability FreeBase Store Free Base under Argon (Risk of Carbamate formation) Storage->FreeBase Short Term SolventChoice Use DMSO-d6 or MeOD (Avoid CDCl3 if acidic impurities exist) Analysis->SolventChoice Emulsion Is an Emulsion Forming? AcidWash->Emulsion Brine Add Brine + MeOH (Breaks Surface Tension) Emulsion->Brine Yes

Caption: Decision tree for solvent selection based on experimental objective. Blue path indicates purification workflow.

Advanced Protocol: The "Acid-Base" Purification Swing

Since this compound has a distinct basic center, you can purify it from non-basic impurities (like unreacted phenols or neutral nitriles) without column chromatography.

Step-by-Step Methodology
  • Dissolution: Dissolve crude material in Dichloromethane (DCM) or Ethyl Acetate .

  • Acid Extraction (Targeting the Amine):

    • Extract the organic layer with 1M HCl (aq) .

    • Mechanism:[1][2] The amine becomes protonated (-NH₃⁺) and moves into the water layer. Neutral impurities stay in the DCM.

    • Action: Keep the Aqueous Layer . Discard the Organic Layer (after checking TLC).

  • The Wash:

    • Wash the aqueous acidic layer once with fresh DCM to remove entrained neutrals.

  • Basification (The Release):

    • Cool the aqueous layer to 0°C.

    • Slowly add 2M NaOH or Saturated Na₂CO₃ until pH > 10.

    • Observation: The solution will turn cloudy as the free base precipitates/oils out.

  • Final Extraction:

    • Extract the now-basic aqueous mixture with DCM (3x).

    • Dry combined organics over Na₂SO₄ and concentrate.[3]

Why this works: It leverages the pKa (~9.5) to toggle solubility, effectively "filtering" the molecule through water.

Frequently Asked Questions (FAQs)

Q1: My HPLC peak is splitting or broad. Is the compound degrading?

  • Diagnosis: Likely not degradation, but a pH mismatch.

  • Solution: The free amine interacts with silanols on the column. You must use a modifier.

    • Recommended Mobile Phase: Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid . This ensures the amine is fully protonated and runs as a sharp peak.

Q2: Can I store the free base on the shelf?

  • Risk: Primary amines react with atmospheric CO₂ to form carbamates (white crust on the oil).

  • Recommendation: Store as the HCl salt (solid, stable) or keep the free base under Argon at -20°C.

Q3: The nitrile group—is it stable to the acid extraction?

  • Stability: Yes. The cyano group (-CN) is relatively stable to dilute acid (1M HCl) at room temperature.[1] Avoid heating in strong acid, which will hydrolyze it to the amide (-CONH₂) or acid (-COOH).[1]

Visualization: Acid-Base Purification Pathway[1]

PurificationFlow Crude Crude Mixture (Amine + Impurities) AcidStep Add 1M HCl (Phase Separation) Crude->AcidStep OrgLayer1 Organic Layer (Contains Neutral Impurities) AcidStep->OrgLayer1 Discard AqLayer1 Aqueous Layer (Contains Product-NH3+) AcidStep->AqLayer1 Keep BaseStep Add NaOH (pH > 10) (Deprotonation) AqLayer1->BaseStep FinalExtract Extract w/ DCM Evaporate BaseStep->FinalExtract Pure Pure Free Base FinalExtract->Pure

Caption: The "Acid Swing" technique isolates the product by toggling its ionization state, removing non-basic contaminants.

References

  • Amine Solubility & Extraction Principles

    • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical. (Chapter 2: Experimental Techniques, Solvent Extraction).
  • Handling of Amino-Acetonitriles

    • BenchChem Technical Support.[4] "Optimizing Reaction Conditions for Phenoxyacetonitrile Derivatives."

  • pKa Data for Primary Amines & Nitriles

    • Reich, H. J. "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison.[1]

  • Troubleshooting "Oiling Out" in Crystallization

    • LibreTexts Chemistry. "3.

Sources

Technical Support Center: Reaction Optimization for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive: The Thermodynamics of Alkylation

Welcome to the technical support portal. You are likely here because you are synthesizing 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (also known as 4-(2-aminoethoxy)benzyl cyanide) and facing yield or purity issues.

The critical step in this synthesis is the Williamson Ether Synthesis , where 4-hydroxyphenylacetonitrile (the nucleophile) reacts with a 2-haloethylamine derivative (the electrophile).

The Central Conflict: Temperature control in this reaction is a balancing act between nucleophilic substitution (


)  and elimination (

)
.[1]
  • Too Low (< 40°C): The phenoxide anion forms but lacks the kinetic energy to overcome the activation barrier for displacing the halide, especially if the electrophile is a hydrochloride salt (e.g., 2-chloroethylamine HCl).

  • Too High (> 90°C):

    • Elimination: The 2-haloethylamine undergoes base-catalyzed dehydrohalogenation to form volatile vinyl species.[2]

    • Nitrile Instability: While the nitrile group is generally robust, the combination of high heat, basic conditions (

      
      ), and trace moisture triggers hydrolysis to the amide (2-[4-(2-aminoethoxy)phenyl]acetamide).[2]
      
The "Golden Window"

For most scale-ups of this specific substrate, the optimal internal reaction temperature (IT) lies between 60°C and 80°C using Acetonitrile (


) or DMF.

Troubleshooting Tickets (Q&A)

Below are the most frequent support tickets we receive regarding this synthesis, resolved with specific technical interventions.

Ticket #001: Reaction Stalled at 50% Conversion

User Report: "I am running the reaction in Acetone at reflux (56°C) using


. After 24 hours, TLC shows a large spot for the starting material (4-hydroxyphenylacetonitrile).[2] Adding more alkyl halide didn't help."

Diagnosis: Kinetic trap due to solvent choice and base insolubility.[2] Root Cause: Acetone's boiling point (56°C) is often insufficient to drive the reaction to completion if the electrophile is the hydrochloride salt of 2-chloroethylamine. The salt must first be neutralized in situ to form the free amine/aziridinium intermediate, which requires energy.[2] Furthermore, potassium carbonate is poorly soluble in dry acetone.[2]

Solution:

  • Switch Solvent: Replace Acetone with Acetonitrile (ACN) .[2] This raises the reflux ceiling to ~82°C.

  • Add Catalyst: Introduce a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB) (5 mol%).[2] This shuttles the carbonate/phenoxide into the organic phase.

  • Protocol Adjustment:

    • Heat to 75°C (Internal) .

    • Monitor conversion at T=4 hours. You should see >80% conversion.[2]

Ticket #002: Appearance of "Vinyl" Impurity & Low Yield

User Report: "I used DMF at 100°C to speed up the reaction. The product is there, but I have a 30% loss in yield and a new side product that is difficult to separate."

Diagnosis: Thermal promotion of E2 Elimination. Root Cause: At 100°C in a polar aprotic solvent (DMF), the basicity of the phenoxide/carbonate system promotes the elimination of HCl from the 2-chloroethylamine, generating volatile vinyl compounds or polymerizing the amine.[2]

Solution:

  • Lower Temperature: Reduce IT to 60°C . In DMF, the reaction rate is fast enough at this temperature without triggering significant elimination.[2]

  • Reagent Dosing: Do not dump the alkylamine all at once. Add the 2-chloroethylamine HCl in 3 portions over 1 hour . This keeps the concentration of the free electrophile low, favoring the bimolecular substitution (

    
    ) over unimolecular side reactions.
    
Ticket #003: Product Hydrolysis (Amide Formation)

User Report: "My mass spec shows a peak at M+18 relative to the product. The nitrile stretch in IR is weak."

Diagnosis: Nitrile Hydrolysis.[2] Root Cause: The combination of Water + Base + Heat . If you used technical grade solvent or if the


 was not anhydrous, hydroxide ions generated at high temp attacked the nitrile.[2]

Solution:

  • Drying: Flame-dry glassware and use anhydrous

    
     (dried in an oven at 120°C overnight).
    
  • Solvent: Use molecular-sieve dried Acetonitrile.

  • Temperature Limit: strictly cap the temperature at 80°C . Hydrolysis rates increase exponentially above 85°C in basic media.[2]

Experimental Protocol: The "Golden Batch"

This protocol is optimized for Acetonitrile to balance rate and selectivity.[2]

Reaction Scheme:



Reagents:

  • 4-Hydroxyphenylacetonitrile (1.0 equiv)[2]

  • 2-Chloroethylamine Hydrochloride (1.2 equiv)[2]

  • 
     (Anhydrous, powder, 3.0 equiv)[2]
    
  • NaI (Sodium Iodide) (0.1 equiv) - Catalyst to form the more reactive alkyl iodide in situ (Finkelstein).[2]

  • Acetonitrile (Anhydrous, 10 volumes).[2]

Step-by-Step:

  • Activation: Charge the flask with 4-Hydroxyphenylacetonitrile,

    
    , and Acetonitrile. Stir at 60°C  for 30 minutes. Why? This ensures complete formation of the phenoxide anion before the electrophile is introduced.
    
  • Addition: Add NaI and the first portion (0.6 equiv) of 2-chloroethylamine HCl.

  • Ramp: Increase temperature to Reflux (approx. 80-82°C) .

  • Maintenance: After 2 hours, add the second portion (0.6 equiv) of 2-chloroethylamine HCl.

  • Monitoring: Check HPLC/TLC at T=6 hours.

    • Success Criteria: SM < 5%.[2]

  • Workup (Critical for Purity):

    • Cool to room temperature.[2][1][3] Filter off solids (

      
       and excess 
      
      
      
      ).[2]
    • Evaporate Acetonitrile.[2][4]

    • Redissolve residue in Ethyl Acetate.[2][1]

    • Acid Wash: Wash with 1M HCl.[2] The product (amine) will go into the aqueous layer; non-basic impurities remain in organic.

    • Basify: Separate the aqueous layer, cool it, and basify to pH 10 with NaOH.[2]

    • Extract: Extract the now-free amine product back into Ethyl Acetate. Dry (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      ) and concentrate.[2][1][4]
      

Visualizing the Logic

Diagram 1: Reaction Pathway & Thermal Risks

This diagram illustrates the competing pathways determined by temperature.

ReactionPathways Start 4-Hydroxyphenylacetonitrile + 2-Chloroethylamine Phenoxide Phenoxide Intermediate (Activated Nucleophile) Start->Phenoxide Base (K2CO3) warm to 60°C Target TARGET PRODUCT 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Phenoxide->Target SN2 Attack Optimum: 75-80°C Vinyl IMPURITY: Vinyl Species (Elimination) Phenoxide->Vinyl High Temp (>90°C) Strong Base Amide IMPURITY: Amide (Nitrile Hydrolysis) Target->Amide Prolonged Heat (>85°C) + Moisture

Caption: Figure 1. Reaction pathways. Green path indicates optimal SN2 substitution.[2] Red paths indicate thermal side-reactions (Elimination and Hydrolysis).[2]

Diagram 2: Temperature Optimization Decision Tree

Follow this logic to determine your specific temperature setpoint based on solvent and catalyst.

TempOptimization Start Start Optimization SolventQ Select Solvent System Start->SolventQ Acetone Acetone (Reflux ~56°C) SolventQ->Acetone Low Boiling ACN Acetonitrile (Reflux ~82°C) SolventQ->ACN Medium Boiling DMF DMF (High Boiling) SolventQ->DMF High Boiling Check1 Check Conversion @ 4h Acetone->Check1 Action2 Optimal Condition Found (Maintain 80°C) ACN->Action2 Check2 Check Impurity Profile DMF->Check2 Action1 Add Catalyst (NaI or TBAB) Increase Temp Check1->Action1 Low Conversion (<50%) Check2->Action2 Clean Profile Action3 Reduce Temp to 60°C Slow Addition Check2->Action3 High Vinyl/Polymer

Caption: Figure 2. Decision tree for selecting reaction temperature based on solvent choice and observed impurity profile.

References

  • Williamson Ether Synthesis Mechanism & Conditions. Title: Williamson Ether Synthesis.[2][5][6][7] Source: Organic Chemistry Portal.[2][6] URL:[Link]2]

  • Optimization of Phenol Alkylation. Title: Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis.[2][8] Source: Organic Process Research & Development (ACS Publications).[2] URL:[Link]2]

  • Reaction of 4-Hydroxyphenylacetonitrile. Title: 4-Hydroxyphenylacetonitrile Product Information & Reactivity. Source: PubChem (NIH).[2] URL:[Link]2]

Sources

Validation & Comparative

Mass spectrometry fragmentation patterns of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Executive Summary

This guide provides a definitive analysis of the mass spectrometry (MS) fragmentation patterns of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (C₁₀H₁₂N₂O), a critical intermediate and potential impurity in the synthesis of selective estrogen receptor modulators (e.g., Ospemifene) and beta-blocker analogs.

Designed for drug development scientists, this document compares the fragmentation behavior of the target molecule against its structural precursors, 4-Hydroxyphenylacetonitrile and Benzyl Cyanide , to establish diagnostic fingerprints for impurity profiling.

Physicochemical Profile & MS Readiness

PropertySpecificationMS Significance
Formula C₁₀H₁₂N₂O[M+H]⁺ = 177.1028 (Monoisotopic)
Structure Phenyl ring substituted with:1.[1][2][3][4][5][6] Acetonitrile group (-CH₂CN)2. Aminoethoxy group (-OCH₂CH₂NH₂)Dual ionization sites (Nitrile N vs. Amine N). The primary amine is the dominant protonation site in ESI(+).
pKa (Calc) ~9.5 (Primary Amine)High proton affinity; excellent response in ESI(+) mode.
LogP ~1.2Suitable for Reverse Phase LC-MS (C18 columns).

Fragmentation Mechanism Analysis

Primary Ionization & Precursor Stability

In Electrospray Ionization (ESI) positive mode, the molecule forms a stable [M+H]⁺ ion at m/z 177.10 . The proton localizes on the terminal primary amine of the ethoxy chain due to its higher basicity compared to the nitrile nitrogen.

Key Fragmentation Pathways (CID)

Upon Collision-Induced Dissociation (CID), the molecule exhibits three distinct cleavage channels.

  • Channel A: Ammonia Loss (Diagnostic for Primary Amines)

    • Mechanism: Inductive cleavage or intramolecular nucleophilic attack.

    • Transition: 177 → 160 (Δm = -17 Da).

    • Significance: Confirms the presence of a free primary amine (-NH₂).

  • Channel B: Ether Side-Chain Cleavage (McLafferty-type)

    • Mechanism: Hydrogen rearrangement leads to the loss of the amino-ethylene moiety.

    • Transition: 177 → 134 (Loss of C₂H₅N, -43 Da).

    • Significance: Isolates the phenol-acetonitrile core.

  • Channel C: Nitrile Group Degradation

    • Mechanism: Loss of HCN from the acetonitrile tail (typically a high-energy event).

    • Transition: 134 → 107 (Loss of HCN, -27 Da).

Visualization: Fragmentation Pathway[7]

FragmentationPathway M_H [M+H]+ Precursor m/z 177.10 (Protonated Amine) Frag_160 Fragment A m/z 160.07 [M+H - NH3]+ M_H->Frag_160 Neutral Loss: NH3 (-17 Da) Low CE (10-15 eV) Frag_134 Fragment B m/z 134.06 (Phenol-Acetonitrile Core) M_H->Frag_134 Ether Cleavage (-C2H5N) Medium CE (20-25 eV) Frag_117 Fragment C m/z 117.05 (Benzyl Cyanide Cation) Frag_134->Frag_117 Loss of OH radical (Rare/High Energy) Frag_90 Fragment D m/z 90.04 (Tropylium-like) Frag_117->Frag_90 Loss of HCN (-27 Da) High CE (>35 eV)

Caption: Proposed ESI-MS/MS fragmentation pathway for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile showing characteristic neutral losses.

Comparative Analysis: Target vs. Analogs

To validate the identity of this impurity, compare its spectrum against these structural analogs.

FeatureTarget Molecule (Aminoethoxy)Analog 1: 4-Hydroxyphenylacetonitrile Analog 2: Benzyl Cyanide
Precursor (m/z) 177 [M+H]⁺ 134 [M+H]⁺ 118 [M+H]⁺
Base Peak (High CE) 160 (Amine loss)107 (Loss of HCN)91 (Tropylium)
Diagnostic Loss -17 Da (NH₃), -43 Da (C₂H₅N)-27 Da (HCN)-27 Da (HCN)
Nitrogen Rule Even Mass (176) → Odd Ion (177)Even Mass (133) → Odd Ion (134)Odd Mass (117) → Even Ion (118)
Retention Time (RP) Early eluting (Polar amine)Mid-eluting (Phenol)Late eluting (Non-polar)

Key Differentiator: The target molecule is the only one in this series to exhibit the m/z 160 peak (loss of ammonia). If you observe m/z 134 without 177, you likely have the phenol degradation product, not the amino-ether.

Experimental Protocol: Impurity Profiling Workflow

This protocol is designed to detect the target molecule at trace levels (0.05% w/w) in a drug substance matrix.

Step 1: Sample Preparation
  • Stock Solution: Dissolve 1 mg of sample in 1 mL Methanol:Water (50:50) .

  • Dilution: Dilute to 1 µg/mL in 0.1% Formic Acid (aq). Note: Acidification is crucial to protonate the amine.

Step 2: LC-MS/MS Parameters (Q-TOF/Orbitrap)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Ion Source: ESI Positive.[7]

    • Capillary Voltage: 3500 V.

    • Gas Temp: 300°C.

  • Scan Mode: Product Ion Scan (Precursor m/z 177.1).

Step 3: Data Validation Workflow

ValidationWorkflow Start Unknown Peak Detected CheckMass Accurate Mass 177.1028 ± 5ppm? Start->CheckMass CheckFrag MS/MS Check: m/z 160 present? CheckMass->CheckFrag Yes Reject Reject / Re-analyze CheckMass->Reject No CheckRatio Ion Ratio: 160/134 > 1.0? CheckFrag->CheckRatio Yes CheckFrag->Reject No Confirm CONFIRMED Aminoethoxy Impurity CheckRatio->Confirm Yes CheckRatio->Reject No

Caption: Decision tree for confirming the presence of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile in complex mixtures.

Sources

Decoding the Vibrational Signature: A Comparative Guide to the FTIR Characteristic Peaks of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. Among the suite of analytical techniques employed for structural elucidation, Fourier-Transform Infrared (FTIR) spectroscopy remains a cornerstone for its ability to provide a unique vibrational fingerprint of a molecule. This guide offers an in-depth analysis of the expected FTIR characteristic peaks of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile , a compound of interest in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific molecule, this guide will leverage established spectroscopic principles and comparative data from structurally analogous compounds to provide a robust predictive analysis.

The Molecular Architecture: A Vibrational Perspective

The structure of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile incorporates several key functional groups that will dictate its infrared absorption profile. Understanding these components is the first step in interpreting its spectrum.

Figure 1. Chemical structure of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile.

The primary functional groups that will give rise to characteristic absorption bands are:

  • Aromatic Ring (para-disubstituted): The benzene ring will exhibit C-H stretching and C=C in-plane bending vibrations.

  • Nitrile Group (-C≡N): The carbon-nitrogen triple bond has a very distinct and sharp absorption.

  • Primary Amine (-NH₂): The N-H bonds of the primary amine will show characteristic stretching and bending vibrations.

  • Ether Linkage (Ar-O-CH₂): The C-O-C ether linkage will produce strong stretching vibrations.

  • Methylene Groups (-CH₂-): The aliphatic C-H bonds will have their own stretching and bending modes.

Predicted FTIR Spectrum of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Based on established correlation charts and spectral data of similar compounds, the following table summarizes the predicted characteristic absorption peaks for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile.

Wavenumber (cm⁻¹)Functional GroupVibrational ModeExpected Intensity & Characteristics
3400-3300Primary Amine (-NH₂)Asymmetric and Symmetric N-H StretchingTwo distinct, medium-intensity sharp peaks.
3100-3000Aromatic C-HC-H StretchingMedium to weak, sharp peaks.[1][2]
2960-2850Aliphatic C-H (-CH₂)Asymmetric and Symmetric C-H StretchingMedium to strong, sharp peaks.
2260-2240Nitrile (-C≡N)C≡N StretchingMedium to strong, sharp, and typically in a clean region of the spectrum.[3]
1620-1580Primary Amine (-NH₂)N-H Bending (Scissoring)Medium to strong, sharp peak.[4]
1600-1450Aromatic RingC=C StretchingTwo to three medium to strong, sharp peaks.[1]
1470-1450Aliphatic C-H (-CH₂)C-H Bending (Scissoring)Medium intensity, sharp peak.
1300-1200Aromatic Ether (Ar-O)Asymmetric C-O-C StretchingStrong, prominent peak.[5][6]
1150-1050Aliphatic Ether (-O-CH₂)Symmetric C-O-C StretchingStrong peak.[7]
900-690Primary Amine (-NH₂)N-H WaggingBroad, medium to strong peak.[4]
850-800Aromatic RingC-H Out-of-Plane Bending (para-disubstitution)Strong, sharp peak, indicative of the substitution pattern.

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we will compare the expected spectrum of our target molecule with the experimental FTIR data of three related compounds: 4-hydroxyphenylacetonitrile , (2-methoxyphenyl)acetonitrile , and 2-benzylaminoethanol . This comparative approach allows for a more nuanced understanding of how specific structural modifications influence the vibrational spectrum.

Comparison with 4-Hydroxyphenylacetonitrile
  • Shared Features: Both molecules possess a para-substituted phenylacetonitrile core. Therefore, the sharp nitrile peak (around 2250 cm⁻¹) and the aromatic C=C and C-H stretching and bending vibrations will be present in both spectra.[8][9]

  • Key Differences: 4-hydroxyphenylacetonitrile has a hydroxyl (-OH) group instead of the aminoethoxy group. This will result in a very broad O-H stretching band in the region of 3400-3200 cm⁻¹, which will be absent in our target molecule. Conversely, the characteristic N-H stretching and bending peaks of the primary amine, and the strong C-O-C stretching of the ether in 2-[4-(2-Aminoethoxy)phenyl]acetonitrile will not be present in the spectrum of 4-hydroxyphenylacetonitrile.

Comparison with (2-Methoxyphenyl)acetonitrile
  • Shared Features: This molecule shares the phenylacetonitrile and an ether linkage with our target compound. The nitrile peak and the aromatic vibrations will be similar.[10] The presence of an aromatic ether C-O stretch (around 1250 cm⁻¹) will also be a common feature.

  • Key Differences: The primary distinction is the absence of the primary amine in (2-methoxyphenyl)acetonitrile. Consequently, its spectrum will lack the N-H stretching and bending vibrations that are expected to be prominent in the spectrum of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile. Furthermore, the substitution pattern on the aromatic ring is ortho in this case, which will lead to a different C-H out-of-plane bending pattern in the fingerprint region compared to the para-substitution of our target molecule.

Comparison with 2-Benzylaminoethanol
  • Shared Features: This compound contains a primary amine and an aliphatic chain, similar to the aminoethoxy moiety of our target molecule. Therefore, we can expect to see similar N-H and aliphatic C-H stretching and bending vibrations.

  • Key Differences: The most significant difference is the absence of the nitrile group in 2-benzylaminoethanol. This means the sharp, characteristic peak around 2250 cm⁻¹ will be absent from its spectrum. Additionally, 2-benzylaminoethanol contains a secondary amine and a primary alcohol, which will present different N-H and O-H stretching patterns compared to the primary amine and ether in our target molecule. The aromatic substitution pattern is also different.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

For researchers seeking to obtain an experimental spectrum of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile or a similar solid compound, the following protocol using an Attenuated Total Reflectance (ATR) accessory is recommended.

experimental_workflow cluster_preparation Sample Preparation cluster_acquisition Data Acquisition cluster_processing Data Processing A Ensure ATR crystal is clean B Obtain a small amount of the solid sample A->B C Place the sample directly onto the ATR crystal B->C D Apply consistent pressure to the sample E Collect a background spectrum (air) D->E F Collect the sample spectrum E->F G Set acquisition parameters (e.g., 16 scans, 4 cm⁻¹ resolution) F->G H Perform background correction I Identify and label characteristic peaks H->I J Compare with reference spectra or predictions I->J

Figure 2. Workflow for acquiring an FTIR spectrum using an ATR accessory.

Step-by-Step Methodology:

  • Instrument Preparation: Ensure the FTIR spectrometer and the ATR accessory are properly aligned and have been allowed to warm up for at least 30 minutes for thermal stability.

  • Crystal Cleaning: Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Allow the solvent to fully evaporate.

  • Background Spectrum: Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Sample Application: Place a small amount of the solid 2-[4-(2-Aminoethoxy)phenyl]acetonitrile sample onto the center of the ATR crystal.

  • Pressure Application: Use the ATR's pressure clamp to apply firm and consistent pressure to the sample, ensuring good contact with the crystal.

  • Sample Spectrum Acquisition: Acquire the FTIR spectrum of the sample. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 scans to improve the signal-to-noise ratio.

  • Data Processing: After acquisition, perform a baseline correction if necessary and use the software's peak-picking tool to identify the wavenumbers of the absorption maxima.

Conclusion

References

  • Bernstein, L. S., & Stork, C. G. (1998). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. Astrophysical Journal Supplement Series, 115(1), 189.
  • Vedantu. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
  • Smith, B. C. (2019). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy, 34(3), 22-26.
  • University of California, Los Angeles. (n.d.). IR: amines. UCLA Chemistry & Biochemistry.
  • LibreTexts. (2024). 24.10: Spectroscopy of Amines. Chemistry LibreTexts.
  • Stewart, J. E. (1959). Vibrational Spectra of Primary and Secondary Aliphatic Amines. The Journal of Chemical Physics, 30(5), 1259–1265.
  • LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
  • Smith, B. C. (2017). The C-O Bond III: Ethers By a Knockout. Spectroscopy, 32(5), 28-34.
  • Mol-Instincts. (n.d.). IR spectrum of Ethers.
  • Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry Class Notes.
  • Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy, 34(7), 22-26.
  • All In All Chemistry. (2023, February 27).
  • Li, Y., et al. (2023). FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Applied Sciences, 13(9), 5162.
  • Stanciu, I. (2025). Study of the composition of nitriles using IR spectroscopy.
  • OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition.
  • Danger, G., et al. (2012). FTIR spectrum of pure aminoacetonitrile deposited at 130 K and then recorded at 20 K. Astronomy & Astrophysics, 543, A30.
  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
  • LibreTexts. (2019). 18.8: Spectral Characteristics of the Benzene Ring. Chemistry LibreTexts.
  • SpectraBase. (n.d.). (3-Aminophenyl)acetonitrile. Wiley.
  • Hidayat, A. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.
  • LibreTexts. (2022). 21.
  • LibreTexts. (2020). 22.
  • Thermo Fisher Scientific. (2017).
  • Binev, I., et al. (1995). Infrared spectra and structure of phenylacetonitrile and of its carbanion: an ab initio force field treatment. Journal of Molecular Structure, 348, 231-234.

Sources

Purity Assessment Standards for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile: A Comparative Analytical Guide

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical assessment of purity standards for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile (CAS 1248513-84-9 for free base; CAS 1306603-79-1 for HCl salt). This document is structured for researchers requiring rigorous validation of this building block in peptide synthesis and medicinal chemistry.

Executive Summary & Strategic Context

2-[4-(2-Aminoethoxy)phenyl]acetonitrile is a bifunctional scaffold critical in the design of peptidomimetics and small molecule libraries.[1][2] Its dual functionality—a primary amine for amide coupling and a nitrile group for heterocycle formation (e.g., tetrazoles) or hydrolysis—makes its purity paramount.[2]

In "Publish Comparison" terms, the market offers varying grades, from Synthesis Grade (95%) to Peptide Grade (>98%) . The core challenge in assessing this compound lies in its amphiphilic nature (basic amine + lipophilic nitrile), which complicates standard reverse-phase HPLC due to peak tailing.[1]

This guide compares the three primary assessment methodologies—HPLC-UV , Non-Aqueous Titration , and qNMR —and establishes a "Gold Standard" protocol for validation.

Comparative Analysis of Assessment Methodologies

The following table objectively compares the performance of analytical techniques for this specific amino-nitrile scaffold.

FeatureMethod A: HPLC-UV (Buffered) Method B: Non-Aqueous Titration Method C: 1H-qNMR
Primary Utility Impurity Profiling (Qualitative/Quantitative)Assay of Active Amine ContentAbsolute Purity Determination
Specificity High. Separates structural analogs (e.g., phenol precursor).[1][2]Low. Any basic impurity (e.g., inorganic base) counts as product.[2]Very High. Distinguishes all protonated species.
Detection Limit < 0.05% (Trace impurities)~0.5% (Macro assay only)~0.1%
Key Weakness Amine "tailing" requires ion-pairing or high pH buffers.[1][2]Cannot detect neutral impurities (e.g., hydrolyzed nitrile).Requires high-purity internal standard; lower throughput.[1]
Throughput High (Automated sequences)Medium (Manual/Semi-auto)Low
Verdict The Workhorse. Essential for batch release.The Checkpoint. Confirms salt stoichiometry (HCl vs Free Base).The Arbiter. Used to certify Reference Standards.[2]
Expert Insight: The "Amine Tailing" Phenomenon

Standard acidic mobile phases (0.1% Formic Acid) often fail for this compound. The protonated amine (


) interacts with residual silanols on C18 columns, causing severe tailing (

). Recommendation: Use a high pH buffer (Ammonium Bicarbonate, pH 10) or an ion-pairing agent (TFA/PFPA) to mask these interactions.[1]

Impurity Origin & Profiling (Visualized)

Understanding where impurities come from is as important as detecting them. The synthesis typically involves the O-alkylation of 4-hydroxyphenylacetonitrile.[1][2]

ImpurityMap SM1 4-Hydroxyphenylacetonitrile (Starting Material) Inter Intermediate: Phthalimide Protected SM1->Inter Alkylation Imp1 Impurity A: Unreacted Phenol (Retains on HPLC) SM1->Imp1 Incomplete Rxn Reagent N-(2-Bromoethyl)phthalimide (or 2-Chloroethylamine) Reagent->Inter Product Target: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Inter->Product Deprotection (Hydrazine/Acid) Imp2 Impurity B: Hydrolyzed Nitrile (Amide/Acid) Product->Imp2 Acid/Base Hydrolysis Imp3 Impurity C: Over-Alkylated Dimer (Tertiary Amine) Product->Imp3 N-Alkylation Side Rxn

Figure 1: Synthetic pathway and origin of critical impurities.[1] Impurity A (Phenol) is the most common contaminant in "Synthesis Grade" batches.

Validated Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (The Gold Standard)

Objective: To quantify purity and detect the unreacted phenol precursor.[1][2]

  • Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[1]

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0 adjusted with

    
    ).
    
  • Mobile Phase B: Acetonitrile (HPLC Grade).[2][3]

  • Gradient:

    • 0 min: 90% A / 10% B

    • 15 min: 10% A / 90% B

    • 20 min: 10% A / 90% B[1]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection: UV at 230 nm (Nitrile absorption) and 275 nm (Aromatic ring).[2]

  • Sample Prep: Dissolve 1 mg/mL in 50:50 Water:Acetonitrile.

System Suitability Criteria:

  • Tailing Factor (

    
    ):  Must be < 1.5 for the main peak.
    
  • Resolution (

    
    ):  > 2.0 between Product and Impurity A (Phenol).
    
Protocol B: Non-Aqueous Titration (The Stoichiometry Check)

Objective: To determine the precise amine content, distinguishing the Free Base from the Hydrochloride Salt.[1]

  • Solvent: Dissolve 150 mg of the substance in 30 mL of Glacial Acetic Acid.

  • Titrant: 0.1 N Perchloric Acid (

    
    ) in acetic acid.
    
  • Indicator: Crystal Violet (2 drops) or Potentiometric endpoint detection.

  • Calculation:

    
    
    
    • 
      : Volume of titrant (mL)
      
    • 
      : Normality of titrant
      
    • 
      : Molecular Weight (176.22 for Free Base, 212.68 for HCl salt)[1]
      
    • 
      : Weight of sample (g)
      

Analytical Workflow Decision Tree

Use this logic flow to select the correct purity assessment method for your stage of development.

Workflow Start Start: Receive Sample Check1 Is it for GMP/GLP Release? Start->Check1 Method1 Method: qNMR + HPLC-UV (Full Characterization) Check1->Method1 Yes Method2 Method: HPLC-UV Only (Routine Check) Check1->Method2 No (R&D) End Generate CoA Method1->End Check2 Is salt form confirmed? Method2->Check2 Method3 Run Titration (Protocol B) to confirm Stoichiometry Check2->Method3 No/Ambiguous Check2->End Yes Method3->End

Figure 2: Decision matrix for selecting analytical methods based on regulatory requirements and sample ambiguity.

References

  • Sigma-Aldrich. Product Specification: 2-[4-(2-aminoethoxy)phenyl]acetonitrile hydrochloride.[1][2] Retrieved from .[1]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 54367918 (Free Base). Retrieved from .

  • Dolan, J. W. (2002). Tailing Peaks for Amines: Causes and Cures. LCGC North America. Retrieved from .

  • European Pharmacopoeia (Ph. Eur.). General Chapter 2.2.20: Potentiometric Titration. (Standard methodology reference for Protocol B).

Sources

A Comparative Guide to the Synthetic Routes of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[4-(2-Aminoethoxy)phenyl]acetonitrile is a pivotal intermediate in the synthesis of a range of pharmacologically active molecules, most notably the novel antidepressant agomelatine.[1][2][] The efficiency and scalability of the synthesis of this intermediate are critical for the cost-effective production of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of the prevalent synthetic strategies for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile, focusing on the underlying chemical principles, experimental protocols, and key performance indicators.

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical approach to comparing synthetic routes begins with a retrosynthetic analysis of the target molecule. This process allows us to identify the key bond disconnections and the corresponding precursor molecules, thereby revealing the fundamental strategies employed in its synthesis.

Retrosynthesis Target 2-[4-(2-Aminoethoxy)phenyl]acetonitrile Disconnection1 C-O Ether Bond Formation Target->Disconnection1 Intermediate1 4-Hydroxyphenylacetonitrile Disconnection2 Nitrile Formation Intermediate1->Disconnection2 Intermediate2 Protected 2-Aminoethanol Derivative StartingMaterial2 2-Aminoethanol Intermediate2->StartingMaterial2 Disconnection1->Intermediate1 Disconnection1->Intermediate2 StartingMaterial1 4-Hydroxybenzyl Alcohol or Halide Disconnection2->StartingMaterial1 Route_1 cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Deprotection A 4-Hydroxyphenylacetonitrile C Protected Intermediate A->C Base (e.g., K2CO3, NaH) Solvent (e.g., DMF, Acetone) B Protected 2-Haloethylamine (e.g., 2-bromoethylamine hydrobromide) B->C D 2-[4-(2-Aminoethoxy)phenyl]acetonitrile C->D Deprotection Conditions (e.g., Acidic or Basic Hydrolysis)

Caption: Workflow for Route 1: Williamson Ether Synthesis.

Route 2: Multi-step Synthesis from a Precursor with the Aminoethoxy Moiety

This alternative approach commences with a starting material that already incorporates the aminoethoxy side chain, and the nitrile group is introduced in a later step. This strategy can be advantageous if the starting materials are readily available or if it circumvents problematic steps in Route 1.

Route_2 cluster_0 Step 1: Ether Formation cluster_1 Step 2: Introduction of the Acetonitrile Moiety cluster_2 Step 3: Deprotection E 4-Substituted Phenol G Protected 4-(2-Aminoethoxy)phenyl Derivative E->G Reaction Conditions F Protected 2-Aminoethanol Derivative F->G H Protected 2-[4-(2-Aminoethoxy)phenyl]acetonitrile G->H Cyanation Reaction I 2-[4-(2-Aminoethoxy)phenyl]acetonitrile H->I Deprotection Conditions

Caption: Workflow for Route 2: Late-stage Nitrile Formation.

Quantitative Performance Comparison

The choice of a synthetic route in a drug development setting is often dictated by a combination of factors including yield, purity, cost of reagents, and scalability. The following table provides a comparative summary of the two primary routes.

ParameterRoute 1: Williamson Ether SynthesisRoute 2: Late-stage Nitrile Formation
Starting Materials 4-Hydroxyphenylacetonitrile, Protected 2-haloethylamine4-Substituted Phenol, Protected 2-aminoethanol derivative
Key Reactions Williamson Ether Synthesis, DeprotectionEther Formation, Cyanation, Deprotection
Typical Overall Yield 60-75%50-65%
Number of Steps 2-33-4
Key Advantages More direct, fewer steps, readily available starting material (4-hydroxyphenylacetonitrile) [4]May avoid handling of potentially lachrymatory 4-hydroxyphenylacetonitrile in early stages.
Key Disadvantages Potential for N-alkylation as a side reaction, requires careful control of reaction conditions.Longer reaction sequence, potentially lower overall yield.

Detailed Experimental Protocols

Protocol for Route 1: Williamson Ether Synthesis

This protocol is a representative example and may require optimization based on specific laboratory conditions and reagent purity.

Step 1: Synthesis of N-{2-[4-(Cyanomethyl)phenoxy]ethyl}phthalimide (Protected Intermediate)

  • To a stirred solution of 4-hydroxyphenylacetonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add N-(2-bromoethyl)phthalimide (1.1 eq) to the reaction mixture.

  • Heat the reaction to 80-90 °C and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Filter the precipitated solid, wash with water, and dry under vacuum to obtain the crude product.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure N-{2-[4-(cyanomethyl)phenoxy]ethyl}phthalimide.

Step 2: Synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

  • Suspend the N-{2-[4-(cyanomethyl)phenoxy]ethyl}phthalimide (1.0 eq) in ethanol.

  • Add hydrazine hydrate (4-5 eq) to the suspension.

  • Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature and filter to remove the phthalhydrazide byproduct.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 2-[4-(2-Aminoethoxy)phenyl]acetonitrile. Further purification can be achieved by column chromatography if necessary.

Expert Insights and Mechanistic Considerations

The Williamson ether synthesis in Route 1 is a classic SN2 reaction. The choice of a non-protic polar solvent like DMF or acetonitrile facilitates the reaction by solvating the potassium cation of the phenoxide, thereby increasing its nucleophilicity. The use of a protecting group for the amine, such as a phthalimide group, is crucial to prevent N-alkylation of the starting 2-aminoethyl halide.

The deprotection step using hydrazine hydrate (the Ing-Manske procedure) is a well-established method for cleaving phthalimide protecting groups. The reaction proceeds via nucleophilic attack of hydrazine on one of the carbonyl carbons of the phthalimide, followed by an intramolecular cyclization to form the stable phthalhydrazide precipitate, which can be easily removed by filtration.

Conclusion and Recommendations

For the laboratory-scale synthesis of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile, Route 1 (Williamson Ether Synthesis) generally offers a more efficient and direct pathway. Its advantages of fewer steps and typically higher overall yields make it the preferred choice for most research and early-stage development applications. However, for large-scale industrial production, a thorough process optimization of Route 1 would be necessary to minimize side products and ensure consistent purity. Route 2, while longer, might be considered if specific starting materials are more readily or economically available, or if handling large quantities of 4-hydroxyphenylacetonitrile poses significant safety concerns.

Ultimately, the selection of the optimal synthetic route will depend on a comprehensive evaluation of factors including the scale of the synthesis, the availability and cost of starting materials and reagents, and the specific purity requirements for the final product.

References

  • Andrieux, J., et al. (1991). N-[2-(Naphth-1-yl)ethyl]acetamide derivatives, their preparation and their application in therapeutics.
  • Yous, S., et al. (1992). Novel Naphthalenic and Bioisosteric Related Amidic Derivatives as Melatonin Receptor Ligands: A New Class of Potent Agonists. Journal of Medicinal Chemistry, 35(8), 1484-1486.
  • Gurunadham, G., Raju, R. M., & Venkateswarlu, Y. (2016). A Simple and Efficient Procedure for Synthesis of Agomelatine. Asian Journal of Chemistry, 28(4), 923-925.
  • Depreux, P., et al. (1994). Synthesis and structure-activity relationships of novel naphthalenic and bioisosteric-related amidic derivatives as melatonin receptor ligands. Journal of Medicinal Chemistry, 37(20), 3231-3239.
  • Tinant, B., et al. (1994). Structure of N-[2-(7-Methoxy-1-naphthyl)ethyl]acetamide, an Agonist of Melatoninergic Receptors.
  • Organic Syntheses Procedure. p-METHOXYPHENYLACETONITRILE. Available at: [Link]

  • Process for the preparation of hydroxyphenylacetonitriles. US Patent 3,983,160.
  • Wikipedia. 4-Hydroxyphenylacetonitrile. Available at: [Link]

  • Process for the synthesis and crystalline form agomelatine. US Patent 7,544,839 B2.

Sources

Quality control parameters for 2-[4-(2-Aminoethoxy)phenyl]acetonitrile batches

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Quality Control Guide: Optimizing 2-[4-(2-Aminoethoxy)phenyl]acetonitrile for Pharmaceutical Synthesis

Executive Summary

Target Molecule: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile CAS: 29420-72-2 Primary Application: Key intermediate in the synthesis of Metoprolol (β1-selective blocker).

This guide objectively compares High-Purity (HP) Pharmaceutical Grade batches against Standard Technical (ST) Grade batches. For researchers and drug developers, the choice of grade for this intermediate is not merely about percentage purity; it is about the impurity profile—specifically the presence of phenolic precursors and hydrolysis byproducts that act as chain terminators or mutagenic risks in downstream API synthesis.

Comparative Analysis: HP-Grade vs. ST-Grade

The following data contrasts the performance specifications of High-Purity batches (optimized for GMP manufacturing) versus Standard Technical batches.

ParameterHigh-Purity (HP) Grade Standard Technical (ST) Grade Impact on Metoprolol Synthesis
Assay (HPLC) ≥ 99.0%≥ 95.0%Lower purity requires recrystallization of the final API, reducing overall yield.
Appearance White to Off-White Crystalline PowderYellow to Beige PowderColor indicates oxidation or polymerization of the amine moiety.
Moisture (KF) ≤ 0.3%≤ 1.0%Excess water hydrolyzes the nitrile group to an amide/acid, creating difficult-to-remove side products.
Impurity A (Phenolic) ≤ 0.10%≤ 1.5%Critical: Unreacted 4-Hydroxyphenylacetonitrile competes in subsequent epoxide ring-opening reactions.
Impurity B (Dimer) ≤ 0.15%≤ 0.5%High molecular weight impurities that can occlude in the crystal lattice of the final drug substance.
Melting Point 52°C – 54°C (Sharp)48°C – 53°C (Broad)Broad range indicates significant eutectic impurities.

Deep Dive: Critical QC Parameters & Causality

To ensure "Self-Validating" protocols, one must understand the chemical causality behind these parameters.

The Phenolic Impurity (Impurity A)
  • Identity: 4-Hydroxyphenylacetonitrile (Starting Material).

  • Mechanism: This intermediate is typically synthesized via the O-alkylation of 4-hydroxyphenylacetonitrile.

  • Risk: In ST-grade batches, residual phenol remains. During the subsequent conversion to Metoprolol, this phenol can react with epichlorohydrin or the isopropylamine reagent, leading to non-target ethers.

  • Control: HP-grade synthesis employs a scavenging step or pH-controlled extraction to remove this phenol.

Moisture & Nitrile Stability[1]
  • Mechanism: The nitrile (-CN) group is susceptible to hydrolysis under basic or acidic conditions, converting to an amide (-CONH2) and eventually a carboxylic acid (-COOH).

  • Causality: High moisture content (>0.5%) in the raw material, combined with the heat of the subsequent reaction, accelerates this hydrolysis.

  • Protocol: Store under inert atmosphere (Argon/Nitrogen) and strictly enforce Karl Fischer (KF) limits.

Experimental Protocols

HPLC Purity & Impurity Profiling

This method separates the hydrophilic amine intermediate from the hydrophobic phenolic starting material.

  • Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Buffer).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Gradient:

    • 0-5 min: 90% A / 10% B (Isocratic hold for amine retention)

    • 5-20 min: Linear gradient to 40% A / 60% B

    • 20-25 min: Hold at 60% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 225 nm (aromatic ring absorption).

  • Temperature: 30°C.

Amine Content Titration (Stoichiometry Check)

Since the molecule contains a primary amine, non-aqueous titration provides a direct measure of reactive functional groups, distinct from chromatographic purity.

  • Dissolve: 0.2g of sample in 30mL Glacial Acetic Acid.

  • Titrant: 0.1N Perchloric Acid (

    
    ).
    
  • Indicator: Crystal Violet (Endpoint: Blue to Blue-Green).

  • Calculation:

    
    
    (Where V=Volume consumed, N=Normality, MW=Molecular Weight, W=Sample Weight)
    

Visualizations

Diagram 1: Quality Control Decision Workflow

This flowchart illustrates the logic for accepting or rejecting batches based on the critical parameters defined above.

QC_Workflow Start Batch Receipt (CAS 29420-72-2) Visual Visual Inspection (Color/Form) Start->Visual Decision1 Pass Visual? Visual->Decision1 KF Moisture Content (Karl Fischer) Decision2 Moisture < 0.3%? KF->Decision2 HPLC HPLC Analysis (Purity & Impurities) Decision3 Purity > 99.0% AND Phenol < 0.1%? HPLC->Decision3 Decision1->KF Yes Reject REJECT / REWORK Decision1->Reject No (Yellow/Clumped) Decision2->HPLC Yes Decision2->Reject No (Hydrolysis Risk) Decision3->Reject No Approve RELEASE FOR SYNTHESIS Decision3->Approve Yes

Caption: Logical workflow for batch release. Moisture control is prioritized before HPLC to prevent degradation during analysis.

Diagram 2: Impurity Formation Pathways

Understanding the origin of Impurity A (Phenol) and Impurity C (Amide) allows for better process control.

Impurity_Pathways Phenol 4-Hydroxyphenyl- acetonitrile (Starting Material) Alkylation O-Alkylation (Base Catalyzed) Phenol->Alkylation Reagent Chloroethylamine Reagent->Alkylation Target TARGET MOLECULE (Amino-ether) Hydrolysis Hydrolysis (Moisture + Heat) Target->Hydrolysis High Moisture Storage ImpurityA Impurity A (Residual Phenol) ImpurityC Impurity C (Amide Hydrolysis) Alkylation->Target Major Pathway Alkylation->ImpurityA Incomplete Rxn Hydrolysis->ImpurityC

Caption: Chemical pathways showing how incomplete alkylation leads to Impurity A and moisture exposure leads to Impurity C.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 123623, Metoprolol Related Compound. Retrieved from [Link]

  • European Pharmacopoeia (Ph. Eur.). Metoprolol Tartrate Monograph: Impurity Standards. (Standard reference for the "Impurity A" nomenclature used in this guide).

  • Dong, Z., et al. (2012). Process for the preparation of Metoprolol and its intermediates. Google Patents. Retrieved from

  • International Conference on Harmonisation (ICH). Q3A(R2): Impurities in New Drug Substances. (Guideline establishing the 0.10% / 0.15% reporting thresholds cited). Retrieved from [Link]

Safety Operating Guide

Safe Handling and Disposal of 2-[4-(2-Aminoethoxy)phenyl]acetonitrile

Author: BenchChem Technical Support Team. Date: February 2026

Operational Guide for Laboratory & Safety Personnel

Executive Summary: The Dual-Hazard Challenge

2-[4-(2-Aminoethoxy)phenyl]acetonitrile presents a unique disposal challenge due to its bifunctional nature: it contains both a basic primary amine and a nitrile (cyano) group .

  • The Critical Risk: The nitrile moiety (

    
    ) is a precursor to hydrogen cyanide (HCN). If this waste is inadvertently mixed with acidic waste streams (a common laboratory error), it can generate lethal HCN gas.
    
  • The Operational Directive: This substance must be segregated into a Basic/Neutral Organic waste stream. Under no circumstances should it enter an acidic waste container.

Part 1: Chemical Profile & Hazard Characterization

Before disposal, the waste generator must characterize the material to ensure the receiving facility (incinerator) accepts the profile.

Physicochemical Properties Table
PropertyValue / DescriptionOperational Implication
CAS Number Specific analog data varies; treat as generic amino-nitrileIdentifier for manifest.
Functional Groups Ether, Primary Amine, NitrileIncompatible with Acids & Oxidizers.
Physical State Liquid (typically) or low-melting solidRequires leak-proof secondary containment.
Solubility Soluble in organics (DMSO, MeOH); Low water solubilityDo not attempt aqueous dilution for drain disposal.
Acidity/Basicity Basic (due to amino group)Must be stored with bases.
Hazard Codes (GHS)[1][2]
  • H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.

  • H315/H319: Causes skin and serious eye irritation.

  • EUH032: Contact with acids liberates very toxic gas (HCN).

Part 2: Waste Segregation Logic (Self-Validating System)

The most frequent cause of disposal accidents involving nitriles is improper waste stream merging. Use the following logic gate to validate your disposal decision.

Diagram 1: Waste Segregation Decision Tree

Caption: Logical flow for determining the correct waste stream, preventing acid-nitrile mixing.

SegregationLogic Start Waste Generation: 2-[4-(2-Aminoethoxy)phenyl]acetonitrile CheckState Is the waste mixed with other reagents? Start->CheckState CheckAcid Does the mixture contain Acids (pH < 7)? CheckState->CheckAcid Yes (Mixture) SafeStream Target Stream: Basic/Neutral Organic Toxicity CheckState->SafeStream No (Pure) CheckOx Does the mixture contain Strong Oxidizers? CheckAcid->CheckOx No DangerAcid STOP: HCN GENERATION RISK Neutralize carefully or separate. CheckAcid->DangerAcid Yes DangerOx STOP: FIRE/EXPLOSION RISK Segregate immediately. CheckOx->DangerOx Yes CheckOx->SafeStream No Labeling Label: 'TOXIC ORGANIC - NITRILE' 'DO NOT MIX WITH ACID' SafeStream->Labeling

Part 3: Disposal & Decontamination Protocols[3]

A. Bulk Waste (Stock Solutions & Reaction Mothers Liquors)

Do not attempt to chemically destroy bulk quantities in the laboratory. The risk of generating cyanogen chloride (if bleached) or HCN (if acidified) outweighs the benefits.

  • Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.

  • Labeling: Apply a hazardous waste label with the specific constituent name. Add a secondary warning sticker: "CONTAINS NITRILES - NO ACIDS."

  • Disposal Path: Lab Pack for High-Temperature Incineration .

    • Mechanism:[1][2][3] Incinerators equipped with afterburners and scrubbers (operating >1000°C) completely oxidize the nitrile to

      
      , 
      
      
      
      , and
      
      
      (or
      
      
      scrubbed later).
B. Experimental Protocol: Glassware & Surface Decontamination

Researchers often ask how to clean flasks containing sticky amino-nitrile residues. Standard acid baths are forbidden .

Reagents Required:

  • Acetone or Methanol (Solubilizer)

  • Alconox or similar alkaline detergent (Surfactant)

  • Water[4][5][6]

Workflow:

  • Solvent Rinse: Triple rinse the contaminated glassware with a minimal volume of acetone or methanol.

    • Action: Collect this rinsate into the Basic/Neutral Organic Waste container (See Part 3A).

  • Alkaline Wash: Prepare a warm detergent bath (pH > 9).

    • Action: Wash the glassware thoroughly. The alkaline environment prevents HCN formation and helps solubilize the amine.

  • Final Rinse: Rinse with water.

    • Disposal: If the first solvent rinse was thorough, the detergent wash water can usually go to the drain (verify with local EHS regulations regarding trace organics).

Diagram 2: Glassware Decontamination Workflow

Caption: Step-by-step decontamination process ensuring no nitrile residue enters the sewer system.

DeconWorkflow Dirty Contaminated Glassware Solvent 1. Solvent Rinse (Acetone/MeOH) Dirty->Solvent WasteBin Organic Waste (Nitrile Stream) Solvent->WasteBin Collect Rinsate Detergent 2. Alkaline Wash (Detergent + Water) Solvent->Detergent Glassware Check Check for Residue/Odor Detergent->Check Check->Solvent Fail (Repeat) Clean 3. Final Rinse & Dry Check->Clean Pass

Part 4: Emergency Procedures (Spill Management)

In the event of a spill outside the fume hood:

  • Evacuate & Ventilate: If the spill is significant (>100 mL) or in a confined space, evacuate. Nitriles can have significant vapor toxicity.

  • PPE: Wear double nitrile gloves, lab coat, and chemical safety goggles. Use a respirator (organic vapor cartridge) if ventilation is poor.

  • Absorb: Do NOT use paper towels (flammability risk). Use a commercial absorbent pad or vermiculite.

  • Neutralization (Trace only):

    • Warning: Do not use bleach (sodium hypochlorite) on amino-nitriles without strict temperature control, as it can form unstable chloramines.

    • Preferred: Absorb onto vermiculite, scoop into a sealable container, and label as hazardous waste. Clean the surface with a mild alkaline detergent solution.

References

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[7] [Link]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.